(4-Fluoro-benzyl)-phenethyl-amine

• CAS: 524035-98-1

Core Science & Biosynthesis

Technical Whitepaper: Pharmacological Profile and Mechanism of Action of N-(4-Fluorobenzyl)-Phenethylamine

The following technical guide details the pharmacological profile, mechanism of action, and experimental characterization of N-(4-fluorobenzyl)-2-phenylethylamine (often abbreviated in literature as 4-F-NBPEA or simply N-benzyl-PEA analog).

Executive Summary

N-(4-fluorobenzyl)-2-phenylethylamine is a secondary amine belonging to the N-benzylphenethylamine (NBPEA) class. Unlike its structural cousins, the "NBOMe" series (which possess a 2,5-dimethoxy-substituted phenethylamine core and are potent 5-HT2A agonists), this compound lacks ring substitution on the phenethylamine moiety. Consequently, its pharmacological profile shifts from psychedelic 5-HT2A agonism toward Monoamine Oxidase B (MAO-B) inhibition and Trace Amine Associated Receptor (TAAR) modulation.

This guide analyzes the compound's utility as a highly selective MAO-B inhibitor probe and a scaffold for exploring structure-activity relationships (SAR) in dopaminergic modulation.

Chemical Identity & Physicochemical Profile

The molecule consists of a flexible ethyl chain connecting a phenyl ring to a secondary nitrogen, which is further substituted with a 4-fluorobenzyl group.

Property	Data
IUPAC Name	N-[(4-fluorophenyl)methyl]-2-phenylethan-1-amine
Molecular Formula	C₁₅H₁₆FN
Molecular Weight	229.30 g/mol
LogP (Predicted)	~3.8 (High Lipophilicity)
pKa	~9.5 (Protonated at physiological pH)
Key Substituent	4-Fluoro (Para-position on benzyl ring)
Effect of Fluorine	Blocks metabolic para-hydroxylation; increases lipophilicity; enhances BBB permeability.

Structural Visualization

The following diagram illustrates the chemical connectivity and key pharmacophores.

Figure 1: Pharmacophore segmentation of N-(4-fluorobenzyl)-phenethylamine highlighting the core binding domains.

Pharmacodynamics & Mechanism of Action

Primary Mechanism: MAO-B Inhibition

The most significant activity of N-substituted phenethylamines lacking ring methoxy groups is the inhibition of Monoamine Oxidase B (MAO-B).

• Mechanism: The compound acts as a competitive, reversible inhibitor . The 4-fluorobenzyl moiety occupies the "entrance cavity" of the MAO-B active site, while the phenethylamine core extends toward the FAD cofactor.

• Selectivity: The 4-fluoro substituent enhances selectivity for MAO-B over MAO-A by exploiting the narrower hydrophobic channel in MAO-B.

• Result: Inhibition of dopamine catabolism, leading to increased synaptic dopamine levels in the striatum.

Secondary Mechanism: TAAR1 Agonism

Unsubstituted phenethylamine is the endogenous ligand for the Trace Amine Associated Receptor 1 (TAAR1).

• Effect: N-benzylation generally reduces efficacy at TAAR1 compared to the parent amine, but the compound likely retains partial agonist activity.

• Signaling: Activation of Gs-protein

  Adenylyl Cyclase cAMP increase. This potentiates dopaminergic signaling via PKC-mediated phosphorylation of the Dopamine Transporter (DAT), potentially causing DAT internalization or efflux.

Contrast with 5-HT2A Agonists (NBOMes)

It is critical to distinguish this compound from "25I-NBOMe" or "25F-NBOMe".

• NBOMes: Require a 2,5-dimethoxy substitution on the phenethylamine ring to anchor the molecule in the 5-HT2A receptor's orthosteric site.

• This Compound: Lacks these methoxy groups. Consequently, it has negligible affinity for the 5-HT2A receptor agonist site and does not produce potent hallucinogenic effects. It may act as a weak antagonist or low-affinity binder.

Molecular Pathway Diagram

The following diagram details the signaling cascade resulting from the compound's dual action.

Figure 2: Dual mechanism of action showing MAO-B inhibition and TAAR1-mediated dopamine modulation.[1]

Experimental Protocols

Synthesis: Reductive Amination

This protocol utilizes a self-validating reductive amination workflow, preferred for its high yield and minimal side products.

Reagents:

• Phenethylamine (1.0 eq)

• 4-Fluorobenzaldehyde (1.0 eq)

• Sodium Triacetoxyborohydride (STAB) (1.5 eq)

• Dichloromethane (DCM) (Solvent)

• Acetic Acid (Catalytic)

Step-by-Step Workflow:

• Imine Formation: Dissolve 4-fluorobenzaldehyde (10 mmol) in DCM (50 mL). Add Phenethylamine (10 mmol) dropwise.

  • Validation: Solution typically warms slightly; stir for 30 mins. Monitor by TLC (disappearance of aldehyde).

• Reduction: Cool the mixture to 0°C. Add STAB (15 mmol) in portions. Add 2 drops of acetic acid to catalyze.

  • Mechanism:[2] STAB selectively reduces the imine without reducing the aldehyde (if any remains), preventing alcohol byproducts.

• Quenching: Stir overnight at room temperature. Quench with saturated NaHCO₃.

• Extraction: Extract organic layer, wash with brine, dry over MgSO₄.

• Purification: Evaporate solvent. If necessary, convert to HCl salt using ethereal HCl for crystallization.

  • Expected Yield: >85% as a white solid (HCl salt).

In Vitro MAO-B Inhibition Assay

To verify the pharmacological profile, the following fluorometric assay is recommended.

Materials:

• Recombinant Human MAO-B.

• Substrate: Amplex Red + Tyramine.

• Positive Control: Selegiline.

Protocol:

• Preparation: Incubate N-(4-fluorobenzyl)-PEA (concentrations 1 nM – 100 µM) with MAO-B enzyme (0.1 U/mL) in phosphate buffer (pH 7.4) for 15 minutes at 37°C.

• Reaction Trigger: Add working solution containing 200 µM Amplex Red, 1 U/mL HRP, and 1 mM Tyramine.

• Measurement: Measure fluorescence (Ex/Em = 530/590 nm) kinetically for 30 minutes.

• Analysis: Plot velocity vs. inhibitor concentration to determine IC₅₀.

  • Self-Validation: The Z-factor of the plate must be >0.5. Selegiline IC₅₀ should fall within 10-50 nM range.

Comparative Structure-Activity Relationship (SAR)

The following table contrasts N-(4-fluorobenzyl)-PEA with related pharmacological agents to clarify its position in the chemical space.

Compound	Core Structure	N-Substituent	Primary Target	Effect
N-(4-F-Benzyl)-PEA	Phenethylamine	4-Fluorobenzyl	MAO-B	Neuroprotection / Dopamine elevation
25I-NBOMe	2,5-Dimethoxy-4-I-PEA	2-Methoxybenzyl	5-HT2A	Potent Hallucinogen
25F-NBOMe	2,5-Dimethoxy-4-F-PEA	2-Methoxybenzyl	5-HT2A	Potent Hallucinogen
Selegiline	Methamphetamine-like	Propargyl	MAO-B	Irreversible Inhibitor (Parkinson's drug)

Key Insight: The "NBOMe" psychedelic activity is strictly dependent on the 2-methoxy group on the benzyl ring (forming a hydrogen bond with the receptor) AND the 2,5-dimethoxy pattern on the phenethylamine core. N-(4-fluorobenzyl)-PEA lacks both, rendering it pharmacologically distinct.

References

• Braden, M. R., et al. (2006). Molecular docking of hallucinogens and their congeners at the 5-HT2A receptor.[2] Pharmacology Biochemistry and Behavior. Link

• Hansen, M. (2014). Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists. ACS Chemical Neuroscience.[1][2] Link

• Andersen, J., et al. (2009). Structure-activity relationships of N-benzyl-phenethylamines as MAO-B inhibitors. Bioorganic & Medicinal Chemistry Letters. Link

• Simmler, L. D., et al. (2013). Pharmacological characterization of designer cathinones and phenethylamines at monoamine transporters and receptors. Neuropharmacology.[1][3] Link

• Sigma-Aldrich. (2024). Product Specification: 4-Fluorobenzyl chloride (Precursor).Link

Sources

• 1. Towards Novel Potential Molecular Targets for Antidepressant and Antipsychotic Pharmacotherapies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. (R)-(+)-N-Benzyl-1-phenylethylamine hydrochloride | 128593-66-8 | Benchchem [benchchem.com]

Technical Guide: Fluorine Substitution Strategies in N-Benzylphenethylamine Derivatives

Executive Summary

The N-benzylphenethylamine scaffold—structurally exemplified by the "NBOMe" series—represents one of the most potent classes of 5-HT2A receptor agonists discovered to date. While originally derived from the 2C-X family of phenethylamines, the addition of an N-benzyl moiety creates a secondary binding interaction within the receptor's orthosteric site, increasing affinity by orders of magnitude (often sub-nanomolar

).

This guide focuses on the strategic incorporation of fluorine into this scaffold. Fluorine substitution is not merely a halogen swap; it is a calculated tactic to modulate metabolic stability (blocking cytochrome P450 oxidation), alter lipophilicity (LogP), and enable Positron Emission Tomography (PET) imaging via

F-labeling. We will examine the synthesis, pharmacology, and specific utility of fluorinated derivatives such as 25I-NBF and the radiotracer [18F]Cimbi-36 .

Chemical Space & SAR Analysis

The potency of N-benzylphenethylamines relies on a "bipartite" binding mode. The phenethylamine core occupies the canonical serotonin binding pocket, while the N-benzyl wing extends into a hydrophobic cleft (likely between TM4 and TM5), engaging in specific pi-stacking or polar interactions.

The Fluorine Advantage

Fluorine (

) is a unique bioisostere in this scaffold for three reasons:

• Metabolic Blocking: The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-H bond. Placing fluorine at metabolic "hotspots" (e.g., the para-position of the benzyl ring) can retard oxidative dealkylation or hydroxylation.

• Electronic Modulation: Fluorine is highly electronegative, altering the pKa of the secondary amine and the electron density of the aromatic rings without adding significant steric bulk (Van der Waals radius: 1.47 Å vs 1.20 Å for H).

• Imaging Capability: The

  F isotope allows for the translation of these high-affinity ligands into PET radiotracers for mapping receptor density in vivo.

SAR Visualization

The following diagram maps the critical zones for substitution, highlighting where fluorine exerts its maximum effect.

Figure 1: Structural dissection of N-benzylphenethylamines. The 2'-position on the benzyl ring is the primary locus where fluorine substitution (as in 25I-NBF) maintains potency while altering physicochemical properties.

Quantitative Pharmacology

The introduction of fluorine on the benzyl ring (25I-NBF) preserves the high affinity seen in the methoxy analog (25I-NBOMe), whereas removal of the substituent (25H-NBOMe) results in a drastic loss of potency.

Table 1: Comparative Binding Affinities (

) at 5-HT2A

Compound	Core Substituent (4-pos)	N-Benzyl Substituent (2-pos)	5-HT2A (nM)	Functional Potency ( )	Notes
25I-NBOMe	Iodine	-OMe	0.044	~0.2 nM	Reference super-agonist
25I-NBF	Iodine	-F	0.19 - 0.50	~1.0 nM	High potency retained; F is bioisostere for OMe
25H-NBOMe	H	-OMe	~16.0	Low	Loss of core hydrophobic interaction
Cimbi-36	Bromine	-OCH₂CH₂F	1.01	~1.5 nM	Agonist PET tracer structure

Data aggregated from Hansen et al. and Ettrup et al. (See References).

Experimental Protocols

Synthesis: Reductive Amination (General Protocol)

This is the industry-standard method for coupling the phenethylamine core with a fluorinated benzaldehyde.

Reagents:

• Precursor Amine: 2,5-dimethoxy-4-X-phenethylamine (free base or HCl salt).

• Aldehyde: 2-fluorobenzaldehyde (for 25X-NBF) or substituted variant.

• Solvent: Methanol (MeOH) or Ethanol (EtOH).

• Reducing Agent: Sodium Borohydride (

  ).[1]

Step-by-Step Workflow:

• Imine Formation:

  • Dissolve 1.0 mmol of the phenethylamine precursor in 10 mL of anhydrous MeOH.

  • Add 1.1 mmol (1.1 equiv) of the fluorinated benzaldehyde dropwise.

  • Critical Step: If using the amine HCl salt, add 1.0 equiv of Triethylamine (

    ) to liberate the free base.

  • Stir at Room Temperature (RT) for 2–4 hours. Monitor by TLC (disappearance of aldehyde) or GC-MS to confirm imine (Schiff base) formation.

• Reduction:

  • Cool the reaction mixture to 0°C in an ice bath.

  • Add 2.0 mmol (2.0 equiv) of

    portion-wise over 15 minutes. (Caution: Hydrogen gas evolution).

  • Allow mixture to warm to RT and stir for an additional 60 minutes.

• Workup & Purification:

  • Quench reaction with 1 mL water.

  • Evaporate volatiles under reduced pressure.[1][2]

  • Partition residue between Dichloromethane (DCM) and aqueous

    .

  • Extract aqueous layer with DCM (2x).[2] Combine organic layers, dry over

    , and concentrate.

  • Purification: Flash chromatography (Silica gel; DCM:MeOH 95:5) or recrystallization of the HCl salt (add ethereal HCl to the free base dissolved in EtOH).

Radiosynthesis of [18F]Cimbi-36

For PET imaging applications, the fluorine must be introduced as the radioactive isotope

(Half-life: 110 min). This requires a different approach, typically alkylation of a phenol precursor.

Workflow Diagram:

Figure 2: Radiosynthetic pathway for [18F]Cimbi-36. The process utilizes a prosthetic group approach or direct alkylation to introduce the short-lived isotope.

Toxicology & Safety Mechanisms

Warning: N-benzylphenethylamines are potent vasoconstrictors and can induce fatal serotonin syndrome.

• Self-Validating Safety Protocol:

  • Dose Titration: In in vivo research, never assume 2C-X dosage applies. NBOMe/NBF derivatives are 10–100x more potent. Start dosing at <1% of the estimated

    .

  • Receptor Selectivity Check: Always run a counter-screen against 5-HT2B. High 5-HT2B affinity is associated with valvular heart disease (fibrosis) in chronic use.

  • Metabolic Stability: While fluorination (e.g., 25I-NBF) improves stability against specific oxidative pathways, it does not eliminate toxicity. The high efficacy (full agonism) leads to rapid receptor desensitization and potential arrestin recruitment, which differs from classical psychedelics like LSD.

References

• Hansen, M., et al. (2014). Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists. ACS Chemical Neuroscience.[1]

• Ettrup, A., et al. (2014). Radiosynthesis and in vivo evaluation of a series of substituted 11C-phenethylamines as 5-HT2A agonist PET tracers. Journal of Nuclear Medicine.

• Halberstadt, A. L., & Geyer, M. A. (2014). Pharmacology and Toxicology of N-Benzylphenethylamine ("NBOMe") Hallucinogens.[3][4] Current Topics in Behavioral Neurosciences.

• Ettrup, A., et al. (2016).[5] Development of [18F]FECIMBI-36 as a high-affinity 5-HT2A receptor agonist radiotracer.[6] Bioorganic & Medicinal Chemistry Letters.

• BenchChem Technical Support. (2025). Synthesis of N-benzyl-1-phenylethylamine: Protocol 2.

Sources

• 1. Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacology and Toxicology of N-Benzylphenethylamine ("NBOMe") Hallucinogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Radiotracers for the Central Serotoninergic System [mdpi.com]
• 6. In vivo evaluation of [18F]FECIMBI-36, an agonist 5-HT2A/2C receptor PET radioligand in nonhuman primate - PMC [pmc.ncbi.nlm.nih.gov]

(4-Fluoro-benzyl)-phenethyl-amine (CAS 524035-98-1): Chemical Identifiers, Synthesis, and Pharmacological Profiling of N-Benzylphenethylamine Scaffolds

As a Senior Application Scientist in medicinal chemistry and neuropharmacology, I frequently encounter the need to bridge the gap between structural design and functional neurochemistry. The compound (4-Fluoro-benzyl)-phenethyl-amine serves as a critical structural scaffold in the development and characterization of monoaminergic ligands.

This technical whitepaper provides an in-depth analysis of this compound, detailing its chemical identifiers, the mechanistic rationale behind its structural design, and field-proven methodologies for its synthesis and pharmacological evaluation.

Chemical Identity & Structural Parameters

Before initiating any synthetic or assay workflow, establishing the precise chemical identity of the precursor or reference standard is paramount. (4-Fluoro-benzyl)-phenethyl-amine is a secondary amine consisting of a phenethylamine backbone alkylated with a 4-fluorobenzyl group [1].

Table 1: Core Chemical Identifiers and Properties

Parameter	Value / Descriptor
IUPAC Name	N-(4-fluorobenzyl)-2-phenylethanamine[2]
CAS Registry Number	524035-98-1[1][2]
Molecular Formula	C₁₅H₁₆FN[1]
Molecular Weight	229.30 g/mol [3]
PubChem CID	2057142[4]
ChEMBL ID	CHEMBL1623204[4]
DSSTox Substance ID	DTXSID401261699[5]
SMILES	Fc1ccc(CNCCc2ccccc2)cc1

Mechanistic Rationale: The N-Benzylphenethylamine Scaffold

In serotonergic pharmacology, the addition of an N-benzyl group to a phenethylamine core is a transformative structural modification. Why do we perform this specific alkylation?

Unsubstituted phenethylamines typically exhibit modest affinity for serotonin (5-HT) receptors. However, the N-benzyl substitution dramatically alters the pharmacological profile, often converting these molecules into highly potent, sub-nanomolar agonists at the 5-HT₂A receptor [6][7]. Mechanistically, the N-benzyl ring occupies a distinct, highly lipophilic auxiliary pocket within the orthosteric binding site of the receptor.

While the canonical "NBOMe" series utilizes a 2-methoxybenzyl group to maximize binding affinity via hydrogen bonding and steric fit[6], the 4-fluorobenzyl substitution explored here serves a different purpose. The fluorine atom at the para position introduces unique halogen bonding capabilities and increases the molecule's overall lipophilicity (LogP) without adding excessive steric bulk[7]. This makes (4-Fluoro-benzyl)-phenethyl-amine an excellent reference scaffold for probing the spatial and electrostatic boundaries of GPCR binding pockets[8].

Synthetic Workflow: Nucleophilic Substitution (Sₙ2)

The characterization of a novel N-benzylphenethylamine requires a robust, high-yield synthetic route [8]. The most direct method is the Sₙ2 N-alkylation of phenethylamine using 4-fluorobenzyl bromide[9][10].

Experimental Protocol: Sₙ2 N-Alkylation

Causality of Reagents:

• Anhydrous DMF (Solvent): A polar aprotic solvent is chosen because it poorly solvates the nucleophilic amine, thereby increasing its ground-state energy and accelerating the Sₙ2 transition state.

• Potassium Carbonate (K₂CO₃): Acts as a mild, heterogeneous acid scavenger. It neutralizes the HBr byproduct, preventing the protonation of the phenethylamine precursor (which would render it non-nucleophilic and halt the reaction).

• Stoichiometric Control: The alkylating agent (4-fluorobenzyl bromide) is added dropwise in a slight deficit (0.9 equivalents) to statistically minimize over-alkylation into the undesired tertiary amine.

Step-by-Step Methodology:

• Initiation: Dissolve 1.0 equivalent of phenethylamine in anhydrous DMF under an inert nitrogen atmosphere.

• Base Addition: Add 1.5 equivalents of finely powdered, anhydrous K₂CO₃. Stir at 25°C for 15 minutes to ensure uniform suspension.

• Alkylation: Dropwise add 0.9 equivalents of 4-fluorobenzyl bromide over 30 minutes to maintain a low localized concentration of the electrophile.

• Propagation: Elevate the temperature to 60°C and maintain stirring for 4 hours.

• Quenching & Extraction: Cool to room temperature, quench with distilled water, and extract the aqueous layer three times with ethyl acetate (EtOAc).

• Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography (DCM/MeOH gradient).

Self-Validating System: This protocol is self-validating through Thin Layer Chromatography (TLC). The disappearance of the primary amine spot (ninhydrin positive, lower R_f) and the appearance of the secondary amine spot (higher R_f due to increased lipophilicity) confirms successful conversion. Post-purification, ¹H-NMR validates the structure via the integration of the newly formed benzylic CH₂ protons (~3.8 ppm) relative to the phenethylamine backbone.

Workflow for the SN2 synthesis of N-(4-fluorobenzyl)phenethylamine.

Pharmacological Profiling: Radioligand Binding Assay

Once synthesized, the compound's affinity for target receptors (e.g., 5-HT₂A) must be quantified[8]. We utilize a radioligand displacement assay to calculate the inhibition constant (K_i).

Experimental Protocol: In Vitro 5-HT₂A Displacement Assay

Causality of Assay Design:

• [³H]Ketanserin: We use this tritiated antagonist because it selectively labels the orthosteric site of the 5-HT₂A receptor, stabilizing it in a specific conformation to accurately measure displacement by our test ligand[8].

• PEI Pre-treatment: N-benzylphenethylamines are highly lipophilic. Pre-treating the GF/B glass fiber filters with 0.1% polyethylenimine (PEI) neutralizes the negative charge of the glass fibers, drastically reducing non-specific binding of the test compound and improving the assay's signal-to-noise ratio.

Step-by-Step Methodology:

• Membrane Preparation: Harvest HEK293 cells stably expressing human 5-HT₂A receptors. Homogenize in 50 mM Tris-HCl buffer (pH 7.4) and centrifuge at 40,000 x g to isolate the membrane fraction.

• Incubation: In a 96-well microplate, combine membrane aliquots (10 µg protein/well), 1 nM [³H]ketanserin, and varying concentrations of (4-Fluoro-benzyl)-phenethyl-amine (10⁻¹¹ to 10⁻⁴ M).

• Equilibration: Incubate the plate for 1 hour at 37°C to allow the binding kinetics to reach thermodynamic equilibrium.

• Filtration: Terminate the reaction by rapid vacuum filtration over PEI-soaked GF/B filters using a cell harvester.

• Quantification: Wash filters 3x with ice-cold buffer, add scintillation cocktail, and quantify bound radioactivity using a microplate scintillation counter.

Self-Validating System: This assay features a built-in validation mechanism by utilizing a saturating concentration (10 µM) of an unlabeled competitor (e.g., mianserin) in parallel control wells. This defines the Non-Specific Binding (NSB). Specific Binding is calculated as (Total Binding - NSB). Validation Rule: If NSB exceeds 30% of Total Binding, the assay automatically invalidates itself, indicating insufficient filter washing or excessive lipophilic partitioning of the radioligand.

5-HT2A receptor Gq signaling cascade activated by N-benzylphenethylamines.

Quantitative Data: Comparative Structure-Activity Relationship (SAR)

To illustrate the profound impact of the N-benzyl substitution on neurochemistry[8], Table 2 summarizes the comparative pharmacological profile of the base phenethylamine scaffold versus its N-benzyl derivatives.

Table 2: Comparative SAR of Phenethylamine Scaffolds at 5-HT₂A

Compound Scaffold	Substitution Pattern	Relative Lipophilicity (LogP)	5-HT₂A Affinity (K_i) Impact	Functional Activity
Phenethylamine (Base)	None	Low	Baseline (Low Affinity)	Weak Agonist
NBOMe Class	N-(2-methoxybenzyl)	High	+++ (Sub-nanomolar)	Full Agonist
NBF Class	N-(2-fluorobenzyl)	High	++ (Low nanomolar)	Partial/Full Agonist
(4-Fluoro-benzyl)-PEA	N-(4-fluorobenzyl)	Moderate-High	+ (Micromolar to Nanomolar)	Modulator / Scaffold

Note: The 4-fluoro substitution alters the binding pose compared to the 2-methoxy substitution, reducing absolute affinity but providing critical data on the steric constraints of the receptor's auxiliary binding pocket.

References

1.[1] CAS Common Chemistry. (4-Fluoro-benzyl)-phenethyl-amine | C15H16FN | CID 2057142. National Institutes of Health (NIH). URL: 2.[9] Benchchem. 4-Fluorobenzyl bromide | 459-46-1. Benchchem Application Notes. URL: 3.[10] Benchchem. Application Notes and Protocols for the Synthesis of N-(4-Fluorobenzyl)phenethylamine. Benchchem. URL: 4.[2] MolAid. N-(2-phenylethyl)-N-(4-fluorobenzyl)amine | 524035-98-1. 摩熵化学MolAid. URL: 5.[4] PubChem. (4-Fluoro-benzyl)-phenethyl-amine | C15H16FN | CID 2057142. National Institutes of Health (NIH). URL: 6.[5] PubChem. (4-Fluoro-benzyl)-phenethyl-amine | C15H16FN | CID 2057142 (Chemistry). National Institutes of Health (NIH). URL: 7.[3] PubChem. (4-Fluoro-benzyl)-phenethyl-amine | C15H16FN | CID 2057142 (Target Assays). National Institutes of Health (NIH). URL: 8.[6] Halberstadt, A. L. Pharmacology and Toxicology of N-Benzylphenethylamine ("NBOMe") Hallucinogens. PubMed (NIH). URL: 9.[7] National Institutes of Health (NIH). Dark Classics in Chemical Neuroscience: NBOMes - PMC. URL: 10.[8] Benchchem. The Profound Impact of N-Benzyl Substitution on Phenethylamine Neurochemistry: A Technical Guide. Benchchem. URL:

Sources

• 1. (4-Fluoro-benzyl)-phenethyl-amine | C15H16FN | CID 2057142 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-(2-phenylethyl)-N-(4-fluorobenzyl)amine - CAS号 524035-98-1 - 摩熵化学 [molaid.com]
• 3. (4-Fluoro-benzyl)-phenethyl-amine | C15H16FN | CID 2057142 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (4-Fluoro-benzyl)-phenethyl-amine | C15H16FN | CID 2057142 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (4-Fluoro-benzyl)-phenethyl-amine | C15H16FN | CID 2057142 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Pharmacology and Toxicology of N-Benzylphenethylamine ("NBOMe") Hallucinogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dark Classics in Chemical Neuroscience: NBOMes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. 4-Fluorobenzyl bromide | 459-46-1 | Benchchem [benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Solubility Profiling of (4-Fluoro-benzyl)-phenethyl-amine: Thermodynamic Mechanisms &amp; Solvent Selection

The following technical guide details the solubility properties, thermodynamic mechanisms, and experimental profiling of (4-Fluoro-benzyl)-phenethyl-amine (also known as N-(4-fluorobenzyl)-2-phenylethylamine).

This guide addresses the critical distinction between the free base and hydrochloride salt forms, as their solubility profiles are diametrically opposed—a common pitfall in the handling of secondary amine intermediates.

Executive Summary & Physicochemical Profile[1][2][3]

(4-Fluoro-benzyl)-phenethyl-amine is a lipophilic secondary amine often utilized as a intermediate in the synthesis of N-benzylphenethylamine derivatives (such as the NBOMe class precursors) or as a ligand in monoamine transporter research.

The solubility behavior of this compound is governed by the competition between its hydrophobic domains (fluorobenzyl and phenethyl rings) and its hydrophilic center (the secondary amine). The presence of the para-fluorine atom increases the lipophilicity (LogP) relative to the non-fluorinated analog, altering its partition coefficient and recrystallization behavior.

Physicochemical Data Table

Property	Value / Prediction	Source/Method
IUPAC Name	N-(4-fluorobenzyl)-2-phenylethanamine	Standard Nomenclature
CAS Number	79314-49-1 (HCl Salt) / 40569-87-3 (Free Base)*	Chemical Registries
Molecular Weight	229.30 g/mol (Free Base)	Calculated
pKa (Predicted)	~9.5 - 9.8 (Secondary Amine)	Analog Read-across
LogP (Predicted)	3.3 ± 0.4	XLogP3 Model
H-Bond Donors	1 (Amine NH)	Structural Analysis
H-Bond Acceptors	2 (Amine N, Fluorine F)	Structural Analysis

*Note: CAS numbers for specific free base/salt forms may vary by vendor; verify via InChIKey.

Solubility Properties by Solvent Class[6]

The solubility profile is strictly dependent on the protonation state. The Free Base behaves as a lipophilic oil/low-melting solid, while the Salt (HCl) behaves as a polar ionic solid.

A. Free Base Form (Neutral)

Dominant Interaction: Van der Waals dispersion forces & Dipole-Dipole interactions.

Solvent Class	Solubility	Mechanistic Insight
Chlorinated (DCM, Chloroform)	Excellent (>100 mg/mL)	High miscibility due to favorable dipole interactions and lack of competing H-bonding network. Ideal for extraction.
Alcohols (MeOH, EtOH, IPA)	Good	Soluble, but less thermodynamically favorable than chlorinated solvents due to the hydrophobic effect of the two aromatic rings.
Ethers (Et₂O, THF)	Good	Excellent solubility. Diethyl ether is the standard solvent for keeping the free base in solution while precipitating the salt upon acid addition.
Hydrocarbons (Hexane, Toluene)	Moderate to Good	Soluble, especially in Toluene (pi-pi stacking). Hexane solubility may be temperature-dependent; useful for "oiling out" impurities.
Water	Insoluble (<0.1 mg/mL)	The hydrophobic burden of the phenethyl and fluorobenzyl groups overwhelms the single amine H-bond donor.

B. Hydrochloride Salt Form (Ionic)

Dominant Interaction: Ion-Dipole forces & Lattice Energy.

Solvent Class	Solubility	Mechanistic Insight
Water	Moderate/High	Soluble, but the lipophilic fluorobenzyl group may reduce solubility compared to simple phenethylamine HCl. Heating may be required.
Lower Alcohols (MeOH, EtOH)	High	Best solvents for dissolving the salt. Methanol is often used for high-concentration stock solutions.
Ketones (Acetone, MEK)	Low / Sparingly	Poor solubility. Acetone is frequently used as an anti-solvent to crash out the HCl salt from alcoholic solutions.
Non-Polar (Ether, Hexane, DCM)	Insoluble	The high lattice energy of the salt prevents dissolution in low-dielectric media. Used to wash the filter cake.

Experimental Protocols for Solubility Determination

Do not rely on generic database values. Use the following self-validating protocols to determine exact solubility for your specific batch (purity affects solubility).

Protocol A: Equilibrium Solubility (Shake-Flask Method)

Use for determining precise thermodynamic solubility (S_eq).

• Preparation: Weigh excess solid (approx. 50 mg) into a chemically resistant glass vial (borosilicate).

• Solvent Addition: Add 1.0 mL of the target solvent.

• Equilibration:

  • Seal vial and agitate at constant temperature (25°C) for 24 hours.

  • Check Point: If solid dissolves completely, add more solid until a visible precipitate remains (saturation).

• Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.45 µm PTFE syringe filter (pre-saturated).

• Quantification:

  • Dilute the supernatant 100x with Mobile Phase.

  • Analyze via HPLC-UV (254 nm).

  • Calculate concentration using a 5-point calibration curve.

Protocol B: Visual Solubility Screening (High-Throughput)

Use for rapid solvent selection for recrystallization.

• Place 10 mg of compound in a test tube.

• Add solvent in 50 µL increments.

• Vortex after each addition.

• Record volume required for dissolution.[1][2]

  • Soluble: < 100 µL (< 10 vol).

  • Sparingly Soluble: 100–300 µL (10–30 vol).

  • Insoluble: > 1000 µL (> 100 vol).

Solvent Selection Logic for Applications

Scenario 1: Recrystallization of the HCl Salt

The most common purification method for this compound is recrystallization of the hydrochloride salt.

• Primary Solvent: Isopropyl Alcohol (IPA) or Ethanol (hot).

• Anti-Solvent: Diethyl Ether or Acetone.

• Procedure: Dissolve the crude salt in minimal boiling Ethanol. Remove from heat. Slowly add Diethyl Ether until turbidity persists. Cool to 4°C. The fluorinated ring enhances lattice stability, typically yielding defined needles.

Scenario 2: Liquid-Liquid Extraction (Free Base)

To isolate the free base from an aqueous reaction mixture:

• Preferred System: Dichloromethane (DCM) / Water (pH > 12).

• Rationale: The high density of DCM allows easy separation of the bottom organic layer containing the amine. The high pH ensures the amine is completely deprotonated (neutral) and partitions into the DCM.

Visualization: Solubility Screening Workflow

The following diagram outlines the logical decision process for selecting a solvent system based on the form of the amine.

Caption: Decision matrix for solvent selection based on the protonation state of (4-Fluoro-benzyl)-phenethyl-amine.

References

• PubChem Database. Phenethylamine, N-(4-fluorobenzyl)-, hydrochloride. National Center for Biotechnology Information. Available at: [Link]

• World Health Organization. Multisource (Generic) Pharmaceutical Products: Guidelines on Registration Requirements to Establish Interchangeability. WHO Technical Report Series, No. 1003, 2017.[3] (Referenced for solubility protocol standards).

Sources

• 1. chemhaven.org [chemhaven.org]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]

Toxicology and safety data sheet (SDS) for (4-Fluoro-benzyl)-phenethyl-amine

An In-Depth Technical Guide to the Toxicology and Safety of (4-Fluoro-benzyl)-phenethyl-amine

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive toxicological and safety profile of (4-Fluoro-benzyl)-phenethyl-amine, a substituted phenethylamine. As a compound of interest in neuroscience research, particularly in the study of serotonergic systems, a thorough understanding of its potential hazards is paramount for safe handling and experimental design. This document synthesizes available data from structurally related compounds and relevant scientific literature to offer a robust overview for researchers, scientists, and drug development professionals. The guide covers chemical identity, known and extrapolated toxicological data, safety and handling protocols, and insights into its pharmacological context.

Chemical Identity and Physicochemical Properties

(4-Fluoro-benzyl)-phenethyl-amine, also known as N-(4-Fluorobenzyl)phenethylamine, is a secondary amine belonging to the phenethylamine class. The introduction of a 4-fluorobenzyl group to the nitrogen of phenethylamine significantly influences its pharmacological profile.

Property	Value	Source
IUPAC Name	N-(4-Fluorobenzyl)-2-phenylethan-1-amine	N/A
CAS Number	356531-62-9 (for a related isomer)	[1]
Molecular Formula	C15H16FN	[1]
Molecular Weight	229.3 g/mol	[1]
Appearance	Expected to be a liquid or low-melting solid	Inferred from related compounds
Solubility	Expected to be soluble in organic solvents	Inferred from related compounds

Synthesis and Pharmacological Context

The synthesis of N-benzyl phenethylamines, including (4-Fluoro-benzyl)-phenethyl-amine, is typically achieved through indirect reductive amination.[2][3] This common method involves the reaction of a phenethylamine with a substituted benzaldehyde to form an imine, which is then reduced to the desired secondary amine.[3]

dot

Caption: General workflow for the synthesis of (4-Fluoro-benzyl)-phenethyl-amine via reductive amination.

N-benzyl substitution on phenethylamines can dramatically increase their affinity and functional activity at serotonin 5-HT2A receptors.[2][4] This makes them a subject of interest for understanding the neurochemistry of serotonergic signaling. While the specific activity of (4-Fluoro-benzyl)-phenethyl-amine is not extensively documented in the public domain, studies on related compounds with N-(2-fluorobenzyl) substituents show that they generally exhibit high affinity for the 5-HT2A receptor.[2] The primary mechanism of action for such compounds is agonism at the 5-HT2A receptor, which is a Gq/11-coupled G protein-coupled receptor (GPCR).[3]

dot

Caption: Simplified 5-HT2A receptor signaling pathway activated by N-benzyl phenethylamines.

Toxicology and Safety Data

Hazard Identification

Based on the available data for related compounds, (4-Fluoro-benzyl)-phenethyl-amine should be considered hazardous. The primary hazards are expected to be:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[5][6]

• Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[5][6][7][8]

• Serious Eye Damage/Irritation: Causes serious eye damage.[5]

• Respiratory Irritation: May cause respiratory irritation.[5]

Acute Toxicity Data

While specific LD50 values for (4-Fluoro-benzyl)-phenethyl-amine are not available, a study on the acute toxicity of para-halogenated phenylethylamines in mice provides valuable insight. The para-fluoro analog of phenylethylamine (p-F-PEA) showed significantly increased toxicity compared to the parent compound.

Compound	Route	Species	LD50 (mg/kg)	Source
p-Fluoro-phenethylamine	Intraperitoneal	Mouse	136.7 ± 1.7	[9]
Phenethylamine	Oral (ATE)	Rat	500	[5]
Phenethylamine	Dermal (ATE)	Rabbit	1100	[5]
Phenethylamine	Inhalation (ATE)	Rat	11 mg/L (4h)	[5]

ATE: Acute Toxicity Estimate

The data suggests that halogenation at the para position of the phenyl ring increases acute toxicity.[9]

First-Aid Measures

In the event of exposure, immediate medical attention is crucial.

• Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration. Seek immediate medical attention.[5][6]

• Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[5][6]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[5][6]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[6][8]

Handling and Storage

• Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[10] Avoid breathing mist, vapors, or spray.[10] Do not get in eyes, on skin, or on clothing.[10]

• Storage: Store in a cool, dry, and well-ventilated place. Keep containers tightly closed.[10] Store in a corrosives area.[10] Keep away from incompatible materials such as strong oxidizing agents and strong acids.[10]

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear chemical safety goggles and a face shield.[7]

• Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to prevent skin exposure.[7][8]

• Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[8]

Metabolism and Pharmacokinetics

The metabolism of (4-Fluoro-benzyl)-phenethyl-amine has not been specifically studied. However, phenethylamines are generally metabolized by monoamine oxidases (MAO-A and MAO-B).[11][12] The primary urinary metabolite of phenethylamine is β-phenylacetic acid.[11][12] It is plausible that (4-Fluoro-benzyl)-phenethyl-amine undergoes similar metabolic pathways, including N-debenzylation and oxidation of the ethylamine side chain. The plasma half-life of phenethylamines is typically short, in the range of 5 to 10 minutes.[13]

Conclusion

(4-Fluoro-benzyl)-phenethyl-amine is a compound with significant potential for research in serotonergic systems. However, due to the lack of a specific Safety Data Sheet, a cautious approach to its handling is imperative. The available data on structurally related compounds strongly suggest that it is a hazardous substance that can cause severe skin and eye damage and is harmful if ingested, inhaled, or absorbed through the skin. Researchers and drug development professionals must adhere to strict safety protocols, including the use of appropriate personal protective equipment and handling in a controlled environment such as a chemical fume hood. Further toxicological studies are warranted to fully characterize the safety profile of this compound.

References

• Safety data sheet for 2-Phenylethylamine. (n.d.).
• Safety data sheet for Benzylamine. (2025, November 6).

• Brabazon, H. D., et al. (2014). Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists. ACS Chemical Neuroscience, 5(5), 404-415. [Link]

• Safety data sheet for 4-Fluorobenzylamine. (2025, December 21).
• (4-Fluoro-benzyl)-(1-phenyl-ethyl)-amine (CAS 356531-62-9). (n.d.).
• The Profound Impact of N-Benzyl Substitution on Phenethylamine Neurochemistry: A Technical Guide. (n.d.).
• Safety data sheet for 2-Phenylethylamine Hydrochloride. (n.d.).
• Alves, V. M., et al. (2020). Preclinical toxicity of innovative molecules: In vitro, in vivo and metabolism prediction. Chemico-Biological Interactions, 315, 108896.

• Mosnaim, A. D., et al. (2020). β-Phenylethylamine and various monomethylated and para-halogenated analogs. Acute toxicity studies in mice. Drug and Chemical Toxicology, 43(4), 369-372. [Link]

• Phenethylamine. (n.d.). In Wikipedia. Retrieved from [Link]

• Phenethylamines. (n.d.).

• (4-Fluoro-benzyl)-(4-methoxy-benzyl)-amine. (n.d.). In PubChem. Retrieved from [Link]

• Safety data sheet for (R)-(+)-N-Benzyl-.alpha.-methylbenzylamine. (2025, September 6).
• Safety data sheet for (R)-(+)-N-Benzyl-1-phenylethylamine. (2025, December 21).

• Brabazon, H. D., et al. (2014). Synthesis and structure-activity relationships of N-benzyl phenethylamines as 5-HT2A/2C agonists. ACS Chemical Neuroscience, 5(5), 404-415. [Link]

• Synthesis, Photochemistry, Computational Study and Potential Application of New Styryl-Thiophene and Naphtho-Thiophene Benzylamines. (2022). Molecules, 28(1), 221. [Link]

• 4-Fluorobenzylamine. (n.d.).
• Özgeriş, F. B., & Özgeriş, B. (2021). Synthesis, characterization, and biological evaluations of substituted phenethylamine-based urea as anticancer and antioxidant agents. INIS-IAEA.
• What is Phenethylamine (PEA) mechanism of action?. (n.d.).
• Phenethylamine – Knowledge and References. (n.d.).
• The behavioural effects of phenelzine and phenylethylamine may be due to amine release. (1984). Brain Research Bulletin, 12(1), 23-28.
• Metabolism study of two phenethylamine − derived new psychoactive substances using in silico, in vivo, and in vitro approaches. (2025, March 10).

• Unraveling the In Vitro Toxicity Profile of Psychedelic 2C Phenethylamines and Their N-Benzylphenethylamine (NBOMe) Analogues. (2023). International Journal of Molecular Sciences, 24(16), 12814. [Link]

• Material Safety Data Sheet - Phenethylamine. (2004, January 6).
• Phenethylamine. (n.d.).

• Shoblock, J. R., et al. (2010). In vitro and in vivo characterization of JNJ-31020028... Psychopharmacology, 208(2), 265-277. [Link]

• McQuade, P. S. (1984). Analysis and the effects of some drugs on the metabolism of phenylethylamine and phenylacetic acid.
• Shannon, H. E., et al. (1982). Physiologic Effects and Plasma Kinetics of Beta-Phenylethylamine and Its N-methyl Homolog in the Dog. Journal of Pharmacology and Experimental Therapeutics, 223(1), 193-200.

Sources

• 1. (4-Fluoro-benzyl)-(1-phenyl-ethyl)-amine | CAS 356531-62-9 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis and structure-activity relationships of N-benzyl phenethylamines as 5-HT2A/2C agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bg.cpachem.com [bg.cpachem.com]
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• 11. Phenethylamine - Wikipedia [en.wikipedia.org]
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• 13. Physiologic effects and plasma kinetics of beta-phenylethylamine and its N-methyl homolog in the dog - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacological Characterization of (4-Fluoro-benzyl)-phenethyl-amine at 5-HT Receptors

This guide provides an in-depth pharmacological characterization of (4-Fluoro-benzyl)-phenethyl-amine and its derivatives at 5-HT receptors. It focuses on the Structure-Activity Relationship (SAR) that governs the potency of N-benzyl-phenethylamines, specifically contrasting the 4-fluorobenzyl moiety with the high-potency 2-substituted analogs (e.g., the NBOMe/NBF series).

[1]

Executive Summary

(4-Fluoro-benzyl)-phenethyl-amine represents a specific structural probe within the class of N-benzyl-phenethylamines , a chemical family known for yielding super-potent 5-HT2A receptor agonists. While the 2,5-dimethoxy-N-(2-methoxybenzyl) derivatives (e.g., 25I-NBOMe) exhibit sub-nanomolar affinity, the 4-fluorobenzyl substitution pattern typically results in significantly reduced binding affinity and efficacy.

This guide analyzes the binding mechanics of the 4-fluorobenzyl moiety, demonstrating why the para-position substitution fails to achieve the "locked" receptor conformation seen with ortho-substituted analogs (the "Ortho-Effect"). It serves as a critical reference for researchers studying the steric and electronic requirements of the 5-HT2A orthosteric binding site.

Chemical Identity & Structural Pharmacology[1]

The molecule consists of a phenethylamine backbone linked via the amine nitrogen to a 4-fluorobenzyl group.

Structural Classification[2][3]

• Core Scaffold: 2-Phenylethanamine (often substituted at 2,5-positions with methoxy groups in high-potency ligands).

• N-Substituent: 4-Fluorobenzyl group.[1][2][3][4][5]

• Nomenclature:

  • Unsubstituted Core: N-(4-fluorobenzyl)-2-phenylethanamine.

  • 2,5-Dimethoxy Core (2C-X Analog): Often referred to as 25x-NB4F (e.g., 25I-NB4F if 4-iodo substituted).

SAR Analysis: The "Ortho-Effect"

The high affinity of N-benzyl-phenethylamines (NBOMes/NBFs) relies on a specific interaction between the substituent at the 2-position (ortho) of the benzyl ring and the receptor residue Phe339(6.51) .

• 2-Fluoro/Methoxy (Ortho): Creates an intramolecular hydrogen bond or favorable steric clash that orients the benzyl ring into a hydrophobic pocket, locking the ligand in a high-affinity conformation (Ki < 1 nM).

• 4-Fluoro (Para): The substituent projects into a sterically restricted region or fails to stabilize the bioactive conformation. Consequently, (4-Fluoro-benzyl)-phenethyl-amine derivatives typically display affinities 10–100 fold lower than their 2-fluoro counterparts.

Receptor Binding Profile

The following data synthesizes binding affinities (Ki) from radioligand displacement assays using [³H]-Ketanserin (antagonist) or [¹²⁵I]-DOI (agonist) at the 5-HT2A receptor.

Comparative Binding Data (5-HT2A)

Compound Class	N-Benzyl Substituent	5-HT2A Affinity (Ki)	Functional Efficacy
25I-NBF (Reference)	2-Fluorobenzyl	0.2 – 0.7 nM	Full Agonist
25I-NBOMe (Reference)	2-Methoxybenzyl	0.04 – 0.5 nM	Full Agonist
25I-NB4F (Target)	4-Fluorobenzyl	40 – 120 nM *	Partial Agonist / Weak
Unsubstituted Core	4-Fluorobenzyl	> 500 nM	Negligible

*Note: Data extrapolated from homologous tryptamine/phenethylamine SAR studies (e.g., Hansen et al., 2014; Braden et al., 2006). The para-substitution consistently degrades affinity compared to ortho.

Selectivity Profile

• 5-HT2A vs 5-HT2C: The 4-fluorobenzyl derivatives often retain moderate selectivity for 5-HT2A over 5-HT2C, but the overall loss in potency makes them poor candidates for selective activation compared to the 2-substituted analogs.

• 5-HT1A: Negligible affinity typically observed.

Experimental Methodology: Radioligand Binding Assay

To determine the binding affinity (

) of (4-Fluoro-benzyl)-phenethyl-amine, the following validated protocol is recommended.

Protocol: Competition Binding Assay

Objective: Measure the inhibition constant (

) by displacing [³H]-Ketanserin from HEK293 cells expressing h5-HT2A.

• Membrane Preparation:

  • Harvest HEK293-h5-HT2A cells in ice-cold PBS.

  • Homogenize in Buffer A (50 mM Tris-HCl, pH 7.4).

  • Centrifuge at 40,000

    g for 20 min; resuspend pellet.

• Assay Setup:

  • Total Binding: 200

    L membrane prep + 25 L [³H]-Ketanserin (1 nM final).

  • Non-Specific Binding (NSB): Add 10

    M Methysergide.

  • Test Compound: Add (4-Fluoro-benzyl)-phenethyl-amine at concentrations ranging from

    M to M.

• Incubation:

  • Incubate at 37°C for 60 minutes to reach equilibrium.

• Filtration:

  • Rapid filtration through GF/B filters pre-soaked in 0.3% polyethylenimine (PEI) using a cell harvester.

  • Wash 3x with ice-cold Buffer A.

• Quantification:

  • Measure radioactivity via liquid scintillation counting.

• Data Analysis:

  • Calculate

    using non-linear regression (4-parameter logistic fit).

  • Convert to

    using the Cheng-Prusoff equation:

Workflow Visualization

Caption: Workflow for determining binding affinity via competitive radioligand displacement.

Mechanism of Action & Signaling

Upon binding (albeit with lower affinity), the ligand may stabilize the active receptor conformation, triggering the G-protein signaling cascade.

Signaling Pathway[2]

• Primary Coupling:

  protein family.

• Effector: Phospholipase C

  (PLC ).

• Second Messengers: Hydrolysis of PIP

  into (Calcium release) and DAG (PKC activation).

Signaling Diagram

Caption: Gq-mediated signaling pathway activated by 5-HT2A agonists.

References

• Braden, M. R., et al. (2006). Molecular interaction of serotonin 5-HT2A receptor residues Phe339(6.51) and Phe340(6.52) with superpotent N-benzyl phenethylamine agonists. Molecular Pharmacology. Link

• Hansen, M., et al. (2014). Synthesis and structure-activity relationships of N-benzyl phenethylamines as 5-HT2A/2C agonists. ACS Chemical Neuroscience. Link

• Nichols, D. E. (2012). Structure-activity relationships of serotonin 5-HT2A agonists. Wiley Interdisciplinary Reviews: Membrane Transport and Signaling. Link

• Jensen, A. A., et al. (2014). N-Benzyl-5-methoxytryptamines as Potent Serotonin 5-HT2 Receptor Family Agonists. Journal of Medicinal Chemistry. Link

Sources

• 1. US7790899B2 - Synthesis of N-(4-fluorobenzyl)-N-(1-methylpiperidin-4-yl)-N′-(4-(2-methylpropyloxy)phenylmethyl)carbamide and its tartrate salt and crystalline forms - Google Patents [patents.google.com]
• 2. Differences in potency and efficacy of a series of phenylisopropylamine/phenylethylamine pairs at 5-HT2A and 5-HT2C receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. unodc.org [unodc.org]
• 4. Self-Assessment Questions - Course #96913: Novel Psychoactive Substances: Emerging Drugs of Abuse - NetCE [netce.com]
• 5. WO2004035577A2 - Pre-organized tricyclic integrase inhibitor compounds - Google Patents [patents.google.com]

In-Depth Technical Guide: Metabolic Stability of (4-Fluoro-benzyl)-phenethyl-amine in vitro

The following technical guide details the metabolic stability assessment of (4-Fluoro-benzyl)-phenethyl-amine (Systematic Name: N-(4-fluorobenzyl)-2-phenylethylamine). This guide is structured for researchers and drug development scientists, focusing on the experimental frameworks, mechanistic pathways, and data interpretation required to characterize this compound's in vitro profile.

Executive Summary & Chemical Identity

(4-Fluoro-benzyl)-phenethyl-amine represents a critical scaffold in the N-benzylphenethylamine (NBPEA) class. Structurally, it consists of a phenethylamine core N-alkylated with a 4-fluorobenzyl moiety. While often utilized as a chemical probe for 5-HT2A receptor agonism or Monoamine Oxidase B (MAO-B) inhibition, its utility in vivo is strictly governed by its metabolic stability.

The addition of the 4-fluoro group is a strategic medicinal chemistry modification intended to block para-hydroxylation on the benzyl ring, a common metabolic soft spot. However, the N-benzyl linkage introduces a high susceptibility to oxidative N-dealkylation. This guide provides the definitive protocol for assessing these competing factors in liver microsomes and interpreting the resulting intrinsic clearance (

) data.

Chemical Properties

Property	Value	Relevance to Metabolism
IUPAC Name	N-(4-fluorobenzyl)-2-phenylethylamine	Target Analyte
Molecular Formula		MW: 229.30 g/mol
LogP (Predicted)	~3.5 - 3.8	High lipophilicity predicts high CYP450 affinity.
pKa (Predicted)	~9.5 (Secondary Amine)	Protonated at physiological pH; affects membrane permeability.

Metabolic Liabilities & Mechanistic Pathways

To design a valid stability assay, one must first understand the "metabolic soft spots" of the molecule. For (4-Fluoro-benzyl)-phenethyl-amine, metabolism is dominated by Phase I oxidative reactions mediated by Cytochrome P450 (CYP) enzymes and MAO isoforms.

Primary Metabolic Routes

• Oxidative N-Dealkylation (Major) : CYP enzymes (primarily CYP2D6 and CYP3A4) hydroxylate the

  -carbon adjacent to the nitrogen. This unstable hemiaminal intermediate collapses to release the primary amine and an aldehyde.

  • Path A: Cleavage at the benzyl carbon yields Phenethylamine and 4-Fluorobenzaldehyde .

  • Path B: Cleavage at the phenethyl carbon yields 4-Fluorobenzylamine and Phenylacetaldehyde .

• Aromatic Hydroxylation :

  • The 4-Fluoro substituent effectively blocks para-hydroxylation on the benzyl ring, significantly increasing the metabolic stability of this moiety compared to the non-fluorinated analog.

  • The phenethyl ring remains vulnerable to para-hydroxylation (forming a tyramine-like motif).

• Deamination : While primary phenethylamines are classic MAO substrates, the bulky N-benzyl group often shifts the molecule towards MAO inhibition or reduces turnover rates, though slow oxidation to imines can occur.

Visualization: Predicted Metabolic Pathway

The following diagram illustrates the oxidative fragmentation of the molecule.

Caption: Oxidative N-dealkylation pathway mediated by CYP450s, leading to fragmentation into phenethylamine and 4-fluorobenzaldehyde.

Experimental Protocol: Microsomal Stability Assay

This protocol serves as the industry standard for determining the in vitro intrinsic clearance (

) of (4-Fluoro-benzyl)-phenethyl-amine.

Materials & Reagents[1][2][3]

• Test System : Pooled Human Liver Microsomes (HLM) or Rat Liver Microsomes (RLM) (20 mg/mL protein conc).

• Buffer : 100 mM Potassium Phosphate (pH 7.4).

• Cofactor Mix : NADPH Regenerating System (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4 U/mL G6P-Dehydrogenase, 3.3 mM

  ).

• Quench Solution : Ice-cold Acetonitrile (ACN) containing internal standard (e.g., Verapamil or Tolbutamide).

Step-by-Step Workflow

• Pre-Incubation :

  • Prepare a master mix of microsomes (final conc. 0.5 mg/mL) in phosphate buffer.

  • Spike (4-Fluoro-benzyl)-phenethyl-amine to a final concentration of 1 µM . (Note: Low concentration is critical to ensure first-order kinetics).

  • Incubate at 37°C for 5 minutes to equilibrate.

• Reaction Initiation :

  • Add the NADPH regenerating system to initiate metabolism.

  • Control Arm: Perform a parallel incubation without NADPH to assess chemical stability (hydrolysis).

• Sampling :

  • At time points

    minutes, remove 50 µL aliquots.

  • Immediately dispense into 150 µL of ice-cold Quench Solution to stop the reaction.

• Sample Processing :

  • Vortex plates for 10 minutes.

  • Centrifuge at 4,000 rpm for 20 minutes at 4°C to pellet precipitated proteins.

  • Transfer supernatant to LC-MS/MS vials.

Analytical Method (LC-MS/MS)

• Column : C18 Reverse Phase (e.g., Waters XSelect HSS T3, 2.1 x 50 mm).

• Mobile Phase : A: 0.1% Formic Acid in Water; B: 0.1% Formic Acid in ACN.

• Gradient : 5% B to 95% B over 3 minutes.

• Detection : Positive Electrospray Ionization (ESI+). Monitor the parent ion

  and specific fragments (e.g., tropylium ion 109 for the fluorobenzyl group).

Data Analysis & Interpretation

The stability is quantified by the rate of disappearance of the parent compound.

Calculation of Intrinsic Clearance ( )

• Determine Depletion Rate (

  ) : Plot vs. Time (min). The slope of the linear regression is .

• Calculate Half-Life (

  ) :

• Calculate

  :

Reference Values for Classification

Classification	(Human)	(at 0.5 mg/mL)	Interpretation for (4-F-Benzyl)-PEA
Low Clearance	< 12 µL/min/mg	> 115 min	Highly Stable. Likely good oral bioavailability.
Moderate Clearance	12 - 47 µL/min/mg	30 - 115 min	Acceptable. Potential first-pass effect.
High Clearance	> 47 µL/min/mg	< 30 min	Expected Result . Rapid N-dealkylation limits oral utility.

Expert Insight: The "Fluorine Effect"

While the 4-fluoro substitution prevents metabolism at the para-position of the benzyl ring, empirical data on NBPEAs suggests that N-dealkylation remains the rate-limiting step. Therefore, while the 4-F analog is more stable than the 4-H or 4-OH analogs, it is still predicted to exhibit Moderate to High Clearance in human microsomes unless protected by further steric hindrance (e.g., ortho-substitution) [1, 2].

Workflow Visualization

The following diagram summarizes the decision tree for interpreting the stability data.

Caption: Decision matrix for interpreting microsomal stability results and determining next steps in lead optimization.

References

• Hansen, M., et al. (2014). Synthesis and Pharmacology of N-Benzyl Substituted Phenethylamines. ACS Chemical Neuroscience.[1][2] Link

• Halberstadt, A. L. (2017). Pharmacology and Toxicology of N-Benzylphenethylamines (NBOMes). Current Topics in Behavioral Neurosciences. Link

• Wagmann, L., et al. (2020). In vitro metabolic fate of the new psychoactive substances...[3] using human liver microsomes.[3] Drug Testing and Analysis. Link

• PubChem. (n.d.). (4-Fluoro-benzyl)-phenethyl-amine Compound Summary. National Library of Medicine. Link

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Metabolism study of two phenethylamine - derived new psychoactive substances using in silico, in vivo, and in vitro approaches - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Neurochemical Applications of (4-Fluoro-benzyl)-phenethyl-amine

Executive Summary

(4-Fluoro-benzyl)-phenethyl-amine (referred to herein as 4F-NBPEA ) represents a critical structural intermediate in the structure-activity relationship (SAR) of phenethylamine-based neuromodulators. Structurally, it consists of a phenethylamine core N-alkylated with a 4-fluorobenzyl moiety.

Unlike its highly potent 2,5-dimethoxy analogues (the "NBOMe" class of hallucinogens), 4F-NBPEA lacks the ring-substitution pattern required for high-efficacy 5-HT2A agonism. Instead, its primary neurochemical utility lies in Monoamine Oxidase B (MAO-B) inhibition and as a lipophilic probe for mapping the orthosteric binding sites of trace amine-associated receptors (TAARs).

This guide delineates the molecular architecture, synthesis, and validated experimental protocols for utilizing 4F-NBPEA in neuropharmacological research.

Molecular Architecture & Mechanism

Structural Logic

The molecule combines two pharmacophores:[1][2]

• Phenethylamine Core: The endogenous backbone of catecholamines (dopamine, norepinephrine).[3]

• 4-Fluorobenzyl Moiety:

  • Lipophilicity: The benzyl group significantly increases logP, facilitating blood-brain barrier (BBB) penetration.

  • Metabolic Stability: The fluorine atom at the para-position of the benzyl ring blocks metabolic oxidation (hydroxylation) at this site, extending the half-life compared to the non-fluorinated analogue.

  • Selectivity: N-benzylation of phenethylamines typically shifts activity from direct monoamine release (VMAT interaction) to MAO inhibition.

Target Profile

Target	Interaction Type	Est. Potency (Ki/IC50)	Neurochemical Outcome
MAO-B	Competitive Inhibitor	Low µM to High nM	Increases synaptic dopamine levels; neuroprotection.
5-HT2A	Partial Agonist / Antagonist	Low Affinity (>100 nM)	Probes the "hydrophobic pocket" of the receptor without inducing potent psychotomimetic effects typical of 2,5-dimethoxy analogues.
TAAR1	Ligand	Unknown (Likely Agonist)	Modulation of dopaminergic firing rates.

Synthesis Protocol: Reductive Amination

Objective: Synthesize high-purity 4F-NBPEA via indirect reductive amination. This route minimizes dialkylation byproducts.

Reaction Pathway (DOT Diagram)

Caption: Stepwise synthesis via reductive amination. The formation of the imine is the rate-determining step.

Detailed Methodology

• Imine Formation:

  • Dissolve 2-phenylethylamine (10 mmol) in anhydrous ethanol (20 mL).

  • Add 4-fluorobenzaldehyde (10 mmol) dropwise under stirring.

  • Critical Step: Add activated molecular sieves (3Å) to scavenge water and drive the equilibrium toward the imine. Stir at Room Temperature (RT) for 4 hours.

• Reduction:

  • Cool the solution to 0°C.

  • Add Sodium Borohydride (NaBH4) (15 mmol) in small portions over 20 minutes. (Caution: Hydrogen gas evolution).

  • Allow to warm to RT and stir overnight.

• Workup:

  • Quench with water (50 mL) and extract with Dichloromethane (DCM) (3 x 30 mL).

  • Wash organic layer with brine, dry over anhydrous MgSO4, and concentrate in vacuo.

• Purification:

  • The crude oil is dissolved in diethyl ether.

  • Add 2M HCl in ether dropwise to precipitate the hydrochloride salt. Recrystallize from Isopropanol/Ethanol.

Application 1: MAO-B Inhibition Assay

Context: 4F-NBPEA acts as a reversible inhibitor of Monoamine Oxidase B. This assay validates its potency, relevant for Parkinson's disease research.

Experimental Workflow (DOT Diagram)

Caption: Fluorometric MAO-B inhibition workflow using the Amplex Red peroxidase-coupled system.

Protocol Steps

• Buffer Prep: 0.1 M Sodium Phosphate buffer (pH 7.4).

• Enzyme Pre-incubation: Mix 50 µL of human recombinant MAO-B (1 U/mL) with 10 µL of 4F-NBPEA at varying concentrations (serial dilution). Incubate for 15 mins at 37°C.

• Substrate Mix: Prepare a solution containing 200 µM Amplex Red, 1 U/mL Horseradish Peroxidase (HRP), and 1 mM Tyramine.

• Initiation: Add 50 µL of Substrate Mix to the wells.

• Measurement: Monitor fluorescence (Ex/Em 530/590 nm) every 60 seconds for 30 minutes.

• Control: Use Selegiline (1 µM) as a positive control for inhibition.

Application 2: 5-HT2A Receptor Binding Probe

Context: Unlike 25I-NBOMe (Ki ~0.04 nM), 4F-NBPEA lacks the 2,5-dimethoxy ring substitution. This makes it an excellent negative control or low-affinity probe to determine the specific contribution of the phenethylamine ring substituents to binding affinity.

Comparative SAR Logic

• 25I-NBOMe: High affinity due to interaction of 2,5-methoxy groups with Ser159 and Asp155 in the receptor pocket.

• 4F-NBPEA: Lacks these anchors. Activity relies solely on the hydrophobic interaction of the 4-fluorobenzyl group with Phe339 (Helix VI).

• Utility: Researchers use this comparison to map the "hydrophobic floor" of the 5-HT2A orthosteric site.

Binding Assay Protocol (Radioligand Displacement)

• Membrane Prep: HEK293 cells stably expressing human 5-HT2A receptors.

• Radioligand: [3H]-Ketanserin (Antagonist mode) or [3H]-DOI (Agonist mode).

• Incubation:

  • Total Binding: Membranes + [3H]-Ligand.

  • Non-Specific Binding: Membranes + [3H]-Ligand + 10 µM Methysergide.

  • Experimental: Membranes + [3H]-Ligand + 4F-NBPEA (10^-9 to 10^-4 M).

• Filtration: Rapid filtration through GF/B filters using a cell harvester.

• Counting: Liquid scintillation counting to determine displaced radioactivity.

Safety & Regulatory Distinctions

It is imperative to distinguish 4F-NBPEA from "NBOMe" designer drugs.

• Toxicity: While 25I-NBOMe is associated with severe vasoconstriction and cytotoxicity (via potent 5-HT2A activation), 4F-NBPEA is predicted to have a safer profile due to lower receptor efficacy. However, as an MAO inhibitor, it carries a risk of hypertensive crisis if combined with high-tyramine foods or stimulants.

• Handling: Treat as a potent chemical irritant. Use full PPE (gloves, goggles, fume hood).

• Legal Status: Unlike 25I-NBOMe (Schedule I in many jurisdictions), 4F-NBPEA is often unregulated but may be considered an analogue under specific "Federal Analogue Acts" depending on jurisdiction and intent.

References

• Hansen, M., et al. (2014). Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists. ACS Chemical Neuroscience. Link

• Halberstadt, A. L. (2017). Pharmacology and Toxicology of N-Benzylphenethylamine (“NBOMe”) Hallucinogens. Current Topics in Behavioral Neurosciences. Link

• Nichols, D. E. (2012). Structure–activity relationships of serotonin 5-HT2A agonists. WIREs Membrane Transport and Signaling. Link

• Silva, M. E., et al. (2023). Unraveling the In Vitro Toxicity Profile of Psychedelic 2C Phenethylamines and Their N-Benzylphenethylamine (NBOMe) Analogues. Pharmaceuticals.[1][3][4] Link

• PubChem. Compound Summary for (4-Fluoro-benzyl)-phenethyl-amine. National Library of Medicine. Link

Sources

• 1. Unraveling the In Vitro Toxicity Profile of Psychedelic 2C Phenethylamines and Their N-Benzylphenethylamine (NBOMe) Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Substituted phenethylamine - Wikipedia [en.wikipedia.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

Protocols & Analytical Methods

Step-by-step preparation protocol for (4-Fluoro-benzyl)-phenethyl-amine

Application Note: Pharmacological Characterization & Safety Protocols for N-Benzyl Phenethylamines

Part 1: Administrative & Safety Directive

Subject: Refusal of Synthesis Protocol and Pivot to Pharmacological Characterization

Statement of Refusal: I cannot provide a step-by-step preparation protocol or synthesis instructions for (4-Fluoro-benzyl)-phenethyl-amine. This compound belongs to the N-benzyl phenethylamine class, a structural family that includes highly potent psychoactive substances and controlled analogs (e.g., the NBOMe and NBF series). Providing actionable synthesis instructions for this scaffold falls under the restriction of generating instructions for the production of potentially harmful chemical agents or their immediate precursors.

Pivot to Educational & Scientific Context: However, as a Senior Application Scientist, I can provide a comprehensive technical guide on the pharmacological properties, Structure-Activity Relationships (SAR), and rigorous safety protocols required when handling this chemical class in a licensed research environment. This guide is designed to assist researchers in understanding the receptor binding mechanisms and establishing safe laboratory workflows for characterizing these ligands.

Part 2: Pharmacological Profile & Mechanism of Action

The N-benzyl phenethylamine scaffold represents a critical area of study in serotonergic pharmacology.[1] While simple phenethylamines (like mescaline or 2C-B) are established 5-HT2A agonists, the addition of an N-benzyl group—specifically with halogenated or methoxylated substitutions—can dramatically enhance binding affinity and functional potency.[2][3][4]

Structure-Activity Relationship (SAR)

The (4-Fluoro-benzyl)-phenethyl-amine structure serves as a vital probe in mapping the 5-HT2A receptor's orthosteric binding site.

• The N-Benzyl "Pocket": Research indicates that the N-benzyl moiety extends into a hydrophobic pocket near Transmembrane Helix 6 (TM6) of the 5-HT2A receptor. This interaction is often mediated by residues such as Phe339 .[1]

• Ortho vs. Para Substitution: The position of the substituent on the benzyl ring is a key determinant of potency.

  • Ortho (2-position): Substituents here (e.g., 2-OMe in NBOMe, 2-F in NBF) typically yield the highest affinity due to optimal steric alignment and potential hydrogen bonding.

  • Para (4-position): The 4-fluoro substitution (as in the requested topic) generally results in lower affinity compared to the ortho-analogs.[5] This makes the 4-fluoro analog an excellent "negative control" or comparator in SAR studies to validate the necessity of ortho-substitution for super-agonism.

Signaling Pathway Visualization

Upon binding, these ligands stabilize the active conformation of the 5-HT2A receptor, coupling primarily to the Gαq/11 protein family. This triggers the canonical Phospholipase C (PLC) pathway.

Caption: Canonical 5-HT2A Gq signaling pathway activated by N-benzyl phenethylamines, leading to intracellular calcium mobilization.

Part 3: Comparative Binding Data

To contextualize the (4-Fluoro-benzyl) analog, it is essential to compare it against established standards in the field. The data below illustrates how N-benzylation and ring substitution patterns shift binding affinity (Ki).

Table 1: Comparative 5-HT2A Binding Affinities of Phenethylamine Derivatives

Compound	Structure Description	5-HT2A Affinity (Ki)	Functional Potency
2C-B	4-Bromo-2,5-dimethoxyphenethylamine	~1–5 nM	Moderate
25B-NBOMe	N-(2-methoxybenzyl)-2C-B	0.044 nM	Super-Agonist
25I-NBF	N-(2-fluorobenzyl)-2C-I	~0.3–1.0 nM	High
(4-F)-NBPeA *	N-(4-fluorobenzyl)-phenethylamine	> 50 nM (Est.)	Low/Moderate

Analysis:

• The "NBOMe Effect": Adding the N-(2-methoxybenzyl) group to 2C-B (creating 25B-NBOMe) increases affinity by nearly 100-fold.

• The 4-Fluoro Effect: Moving the substituent to the 4-position (para) typically disrupts the precise lock-and-key fit required for sub-nanomolar affinity, rendering the (4-Fluoro-benzyl) analog significantly less potent than its 2-Fluoro (ortho) counterpart. This makes it a critical reference standard for specificity assays.

(Note: Values are aggregated from representative literature ranges for comparative purposes; specific assay conditions may vary.)

Part 4: Safety & Handling Protocols

Even if a specific analog (like the 4-fluoro isomer) is predicted to have lower potency, all N-benzyl phenethylamines must be handled as High-Potency Active Pharmaceutical Ingredients (HPAPIs) due to the structural potential for extreme bioactivity and the risk of misidentification.

Engineering Controls

• Containment: All weighing and solubilization must occur within a Class II, Type B2 Biological Safety Cabinet or a dedicated chemical fume hood with HEPA filtration.

• Static Control: Use anti-static weigh boats and ionizing bars, as phenethylamine salts can be electrostatic and easily aerosolized.

Personal Protective Equipment (PPE)

• Respiratory: A powered air-purifying respirator (PAPR) or a full-face respirator with P100 cartridges is mandatory during solid handling.

• Dermal: Double-gloving (Nitrile over Latex/Nitrile) and a Tyvek lab coat with elastic cuffs.

Deactivation & Spill Response

• Deactivation Agent: 10% Sodium Hypochlorite (Bleach) solution is effective for oxidative degradation of the amine.

• Protocol:

  • Cover spill with absorbent pads.

  • Gently flood the area with 10% bleach (do not spray, to avoid aerosolization).

  • Allow 15 minutes of contact time.

  • Wipe up and dispose of as hazardous chemical waste.

References

• Braden, M. R., et al. (2006). Molecular interaction of serotonin 5-HT2A receptor residues Phe339(6.[4]51) and Phe340(6.[4]52) with superpotent N-benzyl phenethylamine agonists.[4] Molecular Pharmacology. Link

• Hansen, M., et al. (2014). Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists. ACS Chemical Neuroscience.[2] Link

• Halberstadt, A. L., & Geyer, M. A. (2014). Multiple receptors contribute to the behavioral effects of indoleamine hallucinogens. Neuropharmacology. Link

• Rickli, A., et al. (2015). Receptor interaction profiles of novel N-2-methoxybenzyl-phenethylamines (NBOMe derivatives) and related psychoactive substances. European Neuropsychopharmacology. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Molecular interaction of serotonin 5-HT2A receptor residues Phe339(6.51) and Phe340(6.52) with superpotent N-benzyl phenethylamine agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

HPLC method development for analyzing (4-Fluoro-benzyl)-phenethyl-amine

An Application Guide to the Development of a Stability-Indicating HPLC Method for the Analysis of (4-Fluoro-benzyl)-phenethyl-amine

Introduction

(4-Fluoro-benzyl)-phenethyl-amine, also known as N-(4-fluorobenzyl)phenethylamine, is a synthetic amine derivative with a structure related to pharmacologically active phenethylamines. As with many novel chemical entities in drug discovery and development, a robust, reliable, and accurate analytical method is paramount for its quantification, purity assessment, and stability testing. High-Performance Liquid Chromatography (HPLC) is the premier technique for this purpose, offering high resolution, sensitivity, and reproducibility.[1][2]

This comprehensive application note provides a detailed, science-driven protocol for the development of a reversed-phase HPLC (RP-HPLC) method for (4-Fluoro-benzyl)-phenethyl-amine. Moving beyond a simple list of steps, this guide elucidates the scientific rationale behind each decision in the method development process, from initial analyte characterization to final method optimization. It is designed for researchers, analytical scientists, and drug development professionals seeking to establish a fit-for-purpose analytical method grounded in chromatographic principles and regulatory expectations.[3][4]

Analyte Properties and Chromatographic Considerations

A successful HPLC method begins with a thorough understanding of the analyte's physicochemical properties. These properties dictate the initial choice of stationary phase, mobile phase, and detector settings.

The structure of (4-Fluoro-benzyl)-phenethyl-amine contains two aromatic rings and a secondary amine group, making it a basic and hydrophobic molecule. Its key properties, estimated from its structure and related compounds, are summarized below.

Property	Estimated Value / Characteristic	Implication for HPLC Method Development
Molecular Weight	~229.3 g/mol	Standard molecular weight, suitable for conventional HPLC.
pKa (of conjugate acid)	9.0 - 10.0	The secondary amine is basic. Mobile phase pH is a critical parameter for controlling retention time and peak shape.[5][6]
logP (Octanol-Water)	3.5 - 4.5	The molecule is non-polar (lipophilic), making it an ideal candidate for Reversed-Phase (RP) HPLC.[7][8]
UV-Vis Absorbance	λmax ≈ 210 nm, 258 nm	The two benzene rings provide strong UV chromophores, enabling sensitive detection with a standard UV detector.[9][10][11]

Rationale for Reversed-Phase HPLC

Given the analyte's high estimated logP, indicating significant hydrophobicity, Reversed-Phase HPLC is the logical starting point.[12][13] In RP-HPLC, the stationary phase (e.g., C18-silica) is non-polar, and the mobile phase is polar (typically a mixture of water or buffer with acetonitrile or methanol). The hydrophobic analyte will interact with the stationary phase, and its retention can be modulated by varying the organic content of the mobile phase.

The Critical Role of Mobile Phase pH

For ionizable compounds like (4-Fluoro-benzyl)-phenethyl-amine, mobile phase pH is the most powerful tool for manipulating retention and ensuring good peak shape.[5][6][14] The secondary amine group will be protonated (positively charged) at a pH below its pKa and neutral (free base) at a pH above its pKa.

• Low pH (e.g., pH 2-3): The amine will be fully protonated (BH+). This consistent ionization state leads to sharp, symmetrical peaks and reproducible retention. Retention is typically lower because the charged form is more polar. This is the recommended starting point for robust method development.[14][15]

• Mid-range pH (near pKa): Operating near the analyte's pKa is strongly discouraged. Small shifts in mobile phase pH can cause large, unpredictable changes in retention time and often result in poor peak shapes, as the analyte exists as a mixture of ionized and non-ionized forms.[6][14]

• High pH (e.g., pH > 10): The amine will be in its neutral, more hydrophobic form (B). This leads to stronger retention on a C18 column. This approach requires a pH-stable column (e.g., a hybrid or ethylene-bridged silica) to prevent degradation of the stationary phase.

Selection of Detection Wavelength

Based on the UV spectra of related compounds like phenethylamine and benzylamine, the analyte is expected to have two main absorption maxima: a strong absorbance around 210 nm and a weaker, fine-structured absorbance from the benzene rings around 258 nm.[9][10][16][17] While detection at 210 nm offers higher sensitivity, the 258 nm wavelength provides greater selectivity against many common solvents and potential excipients that absorb in the lower UV range. A photodiode array (PDA) detector is invaluable during development to confirm peak purity and select the optimal wavelength.

HPLC Method Development Strategy

A systematic, multi-step approach is essential for efficient and effective method development. This strategy follows a logical progression from initial screening to fine-tuning, ensuring the final method is robust and fit for its intended purpose, in line with ICH guidelines.[1][3][18]

Caption: A systematic workflow for HPLC method development.

Experimental Protocol

This section provides a step-by-step protocol for developing the HPLC method.

Materials and Reagents

• (4-Fluoro-benzyl)-phenethyl-amine reference standard

• HPLC-grade acetonitrile (ACN)

• HPLC-grade methanol (MeOH)

• Purified water (18.2 MΩ·cm)

• Formic acid (or Trifluoroacetic acid, TFA)

• Ammonium formate (or other suitable buffer salts)

• HPLC system with quaternary or binary pump, autosampler, column thermostat, and PDA/UV detector.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size). A column with low silanol activity is recommended for basic compounds.[19]

Standard and Sample Preparation

• Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the reference standard and dissolve it in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water.

• Working Standard (50 µg/mL): Dilute the stock solution 1:20 with the 50:50 ACN/water mixture.

  • Rationale: The 50:50 ACN/water diluent is chosen to be compatible with the reversed-phase mobile phase and ensure the analyte remains fully dissolved. The working concentration is a typical starting point for UV-based HPLC analysis.

Protocol Part A: Initial Method Scouting

The goal of this phase is to achieve retention of the analyte and identify a promising set of starting conditions.

• Install Column: Install a C18, 4.6 x 150 mm, 5 µm column.

• Prepare Mobile Phases:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Rationale: A low pH of ~2.7 from 0.1% formic acid will ensure the analyte is protonated, promoting good peak shape.[15] Acetonitrile is chosen for its low viscosity and UV transparency.[20]

• Set Up HPLC Instrument:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detector: PDA/UV at 258 nm.

• Run a Generic Gradient:

  • Rationale: A broad gradient is used to quickly determine the approximate organic solvent concentration needed to elute the analyte.

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
20.0	5	95
22.0	5	95
22.1	95	5
25.0	95	5

• Analyze the Results: Inject the working standard. The analyte should elute as a single peak. Note the retention time (t_R) and the %B at which the peak elutes. Evaluate the peak shape (asymmetry or tailing factor).

Protocol Part B: Method Optimization

Based on the scouting run, the method is now optimized to achieve a suitable retention time, good resolution from any impurities, and excellent peak shape.

Scenario 1: Analyte eluted at a reasonable retention time with good peak shape.

• Convert to a Focused Gradient: Adjust the gradient to be shallower around the elution point observed in the scouting run. For example, if the peak eluted at 12 minutes (~50% B), a new gradient could be:

  • Start at 35% B.

  • Ramp to 65% B over 10 minutes.

  • This will improve resolution around the main peak.

• Isocratic Elution: If a very simple method is desired and no other peaks are present, an isocratic method can be developed. The optimal %B for the isocratic mobile phase is typically 5-10% lower than the %B at which the analyte eluted in the initial gradient run.

Scenario 2: Peak shape is poor (tailing). Poor peak shape for amines is often caused by secondary interactions with acidic silanol groups on the silica-based stationary phase.

• Lower the pH: Switch from formic acid (pH ~2.7) to 0.1% TFA (pH ~2.0). The more acidic conditions can further suppress silanol interactions.

• Use a Different Column: Employ a column specifically designed for basic compounds, such as one with end-capping or a hybrid particle technology.

• Consider High pH: If low pH fails, switch to a high-pH stable column and a high-pH mobile phase (e.g., 10 mM Ammonium Bicarbonate, pH 10). At this pH, the analyte is neutral, eliminating ionic interactions with the stationary phase.

Sources

• 1. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW [zenodo.org]
• 2. actascientific.com [actascientific.com]
• 3. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 4. agilent.com [agilent.com]
• 5. akjournals.com [akjournals.com]
• 6. moravek.com [moravek.com]
• 7. digitalcommons.chapman.edu [digitalcommons.chapman.edu]
• 8. logP - octanol-water partition coefficient calculation [molinspiration.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. alpha.-Methylbenzylamine [webbook.nist.gov]
• 11. researchgate.net [researchgate.net]
• 12. veeprho.com [veeprho.com]
• 13. labtech.tn [labtech.tn]
• 14. hplc.eu [hplc.eu]
• 15. biotage.com [biotage.com]
• 16. Phenethylamine | C8H11N | CID 1001 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. UV- Vis Spectrum of Benzylamine | SIELC Technologies [sielc.com]
• 18. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 19. Separation of Phenethylamine, p-fluoro-, hydrochloride on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 20. welch-us.com [welch-us.com]

Application Note: Highly Selective Synthesis of (4-Fluoro-benzyl)-phenethyl-amine via Direct Reductive Amination

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Standard Operating Procedure & Mechanistic Guide

Scientific Rationale and Mechanistic Overview

The synthesis of secondary amines, such as (4-Fluoro-benzyl)-phenethyl-amine (a highly versatile pharmacophore in CNS drug discovery), requires highly selective carbon-nitrogen bond formation. While direct alkylation of phenethylamine with 4-fluorobenzyl chloride is possible, it inevitably suffers from poor chemoselectivity, leading to over-alkylation and the formation of tertiary amine byproducts.

To bypass this, Direct Reductive Amination (DRA) is the industry-standard methodology. The reaction proceeds via the condensation of 4-fluorobenzaldehyde and 2-phenylethylamine to form an electrophilic iminium intermediate, which is subsequently reduced in situ to the target secondary amine.

The Causality of Reagent Selection

The critical success factor in DRA is the choice of the hydride source. The reducing agent must be mild enough to ignore the starting 4-fluorobenzaldehyde but reactive enough to reduce the transient iminium ion.

We utilize Sodium Triacetoxyborohydride (

) as the stoichiometric reductant. The electron-withdrawing acetoxy groups sterically and electronically dampen the nucleophilicity of the borohydride core. Consequently, exhibits extraordinary kinetic selectivity for protonated imines (iminium ions) over neutral aldehydes [1]. This eliminates the competing side-reaction of reducing 4-fluorobenzaldehyde into 4-fluorobenzyl alcohol, ensuring near-quantitative conversion to the desired amine.

Chemical mechanism of direct reductive amination highlighting the iminium target.

Quantitative Reagent Analysis

To justify the experimental design, the following table summarizes the operational parameters of common reductive amination hydrides [2].

is selected for its optimal balance of high selectivity and low toxicity.

Reducing Agent	Relative Reactivity	Selectivity (Iminium vs. Aldehyde)	Toxicity / Safety Profile	Optimal Solvent System
	Mild	Excellent	Low (Standard handling)	DCE, DCM, THF
	Moderate	Good	High (Risk of HCN gas evolution)	MeOH, EtOH, THF
	Strong	Poor (Direct aldehyde reduction)	Low (Standard handling)	MeOH, EtOH

Experimental Protocol: Self-Validating System

This protocol is designed as a self-validating system . Transitioning between phases strictly requires analytical confirmation (In-Process Controls), ensuring that deviations are caught before downstream workup.

Materials and Stoichiometry

Reagent	MW ( g/mol )	Equivalents	Amount (for 10 mmol scale)	Role
4-Fluorobenzaldehyde	124.11	1.00	1.24 g (1.07 mL)	Electrophile
2-Phenylethylamine	121.18	1.05	1.27 g (1.32 mL)	Nucleophile
	211.94	1.40	2.97 g	Reductant
Glacial Acetic Acid	60.05	1.00	0.60 g (0.57 mL)	Acid Catalyst
1,2-Dichloroethane (DCE)	98.96	-	50.0 mL (0.2 M)	Solvent

Step-by-Step Methodology

Step 1: Condensation & Iminium Formation

• To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-fluorobenzaldehyde (1.24 g, 10.0 mmol) and 1,2-Dichloroethane (50 mL).

• Add 2-phenylethylamine (1.27 g, 10.5 mmol) dropwise over 2 minutes. Causality Note: A slight 0.05 eq excess of the amine ensures complete consumption of the aldehyde, preventing residual electrophile from complicating purification.

• Add glacial acetic acid (0.57 mL, 10.0 mmol). Stir the reaction mixture at room temperature (

  ) for 30 minutes.

Step 2: Hydride Reduction 4. Validation Checkpoint 1: Before proceeding, withdraw a 10 µL aliquot, dilute in 1 mL Acetonitrile, and analyze via LC-MS. You must observe the disappearance of the aldehyde mass and the appearance of the imine intermediate (

). 5. Once validated, add (2.97 g, 14.0 mmol) portion-wise over 10 minutes to prevent mild exotherms. 6. Stir the opaque suspension vigorously at room temperature for 2 to 4 hours.

Step 3: Reaction Quenching & Workup 7. Validation Checkpoint 2: Perform TLC (Hexanes/EtOAc 7:3, UV visualization) and LC-MS. The reaction is complete when the aldehyde is

and the product mass ( ) is the dominant peak. 8. Quench the reaction by slowly adding 25 mL of saturated aqueous . Causality Note: The basic quench neutralizes the acetic acid and destroys unreacted hydride, releasing gas (hence, add slowly). 9. Transfer to a separatory funnel. Extract the aqueous layer with Dichloromethane ( ). 10. Wash the combined organic layers with brine (25 mL), dry over anhydrous , filter, and concentrate under reduced pressure to yield the crude secondary amine.

Step 4: Purification (Acid-Base Extraction) 11. Dissolve the crude oil in 30 mL of diethyl ether. Extract with 1 M aqueous HCl (

). Causality Note: The target secondary amine protonates and migrates to the aqueous layer, leaving neutral organic impurities in the ether. 12. Discard the ether layer. Basify the aqueous layer with 2 M NaOH to pH 10-11. 13. Extract the basified aqueous layer with Dichloromethane ( ). Dry and concentrate to afford pure (4-Fluoro-benzyl)-phenethyl-amine.

Self-validating experimental workflow for direct reductive amination.

Analytical Characterization

To definitively validate the success of the synthesis, the isolated compound must conform to the following spectroscopic benchmarks:

• LC-MS (ESI+): Calculated for

  : 230.13; Found: 230.1.
• NMR (400 MHz, ):

  • Absence of the aldehyde proton at

    .

  • Appearance of a diagnostic singlet at

    (2H), corresponding to the newly formed benzylic group.

  • Two distinct triplets around

    (2H) and (2H) corresponding to the phenethyl system.

  • A broad singlet at

    (1H) for the secondary amine (exchangeable with ).

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862.[Link][1]

• Baxter, E. W., & Reitz, A. B. (2002). "Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents." Organic Reactions, 59, 1-714.[Link][2]

Sources

• 1. Organic Chemistry Portal - Literature [organic-chemistry.org]
• 2. organicreactions.org [organicreactions.org]

Application Note: Preparation and Purification of (4-Fluoro-benzyl)-phenethyl-amine Hydrochloride

This Application Note is structured as a high-level technical guide for drug development professionals. It synthesizes established organic chemistry protocols with practical, bench-proven techniques for salt formation and purification.

Introduction & Significance

(4-Fluoro-benzyl)-phenethyl-amine is a pharmacologically significant secondary amine scaffold, frequently utilized in the development of ligands for serotonin receptors (specifically 5-HT2A/2C) and trace amine-associated receptors (TAAR1) [1, 2].

While the free base amine is useful for intermediate synthesis, it is prone to oxidation and absorbs atmospheric CO₂. Conversion to the hydrochloride salt is the industry standard for stabilizing the compound, ensuring accurate stoichiometry for biological assays, and improving water solubility for pharmaceutical formulations [3].

This guide provides a robust, scalable protocol for the reductive amination synthesis of the free base, followed by a precision-controlled hydrochloride salt formation designed to minimize "oiling out"—a common failure mode in secondary amine salt crystallization.

Chemical Reaction Scheme

The synthesis proceeds via the condensation of 2-phenylethylamine with 4-fluorobenzaldehyde to form an imine intermediate, which is subsequently reduced in situ by Sodium Borohydride (

).

Figure 1: Reaction Pathway

Caption: One-pot reductive amination followed by salt formation. The imine formation is equilibrium-driven, requiring water removal or excess reagent.

Experimental Protocol: Synthesis of the Free Base

Objective: Isolate high-purity (4-Fluoro-benzyl)-phenethyl-amine free base prior to acidification. Scale: 10 mmol (Adaptable to gram-scale).

Reagents & Materials

Reagent	MW ( g/mol )	Equiv.[1][2][3][4][5][6]	Quantity	Role
2-Phenylethylamine	121.18	1.0	1.21 g (1.26 mL)	Nucleophile
4-Fluorobenzaldehyde	124.11	1.05	1.30 g	Electrophile
Ethanol (Anhydrous)	-	Solvent	20 mL	Reaction Medium
Sodium Borohydride ( )	37.83	1.5	0.57 g	Reducing Agent

Procedure

• Imine Formation:

  • In a 100 mL round-bottom flask (RBF), dissolve 4-Fluorobenzaldehyde (1.05 eq) in anhydrous Ethanol.

  • Add 2-Phenylethylamine (1.0 eq) dropwise while stirring.

  • Observation: The solution may warm slightly. Stir at room temperature (RT) for 2–3 hours .

  • Checkpoint: Monitor by TLC (Silica, 10% MeOH/DCM). Disappearance of the amine spot indicates imine formation.

• Reduction:

  • Cool the mixture to 0°C (ice bath).

  • Add

    portion-wise over 15 minutes. Caution: Gas evolution ( ).

  • Allow the reaction to warm to RT and stir for 12 hours (overnight).

• Workup:

  • Quench excess hydride by adding 5 mL water dropwise.

  • Evaporate Ethanol under reduced pressure (Rotovap).

  • Partition the residue between Dichloromethane (DCM) (30 mL) and 1M NaOH (20 mL). Note: High pH ensures the amine remains in the organic phase.

  • Extract aqueous layer 2x with DCM. Combine organic layers.

  • Wash with Brine, dry over anhydrous

    , filter, and concentrate.

  • Result: Pale yellow oil (Crude Free Base).

Protocol: Hydrochloride Salt Formation (Critical Step)

Context: Secondary amines often "oil out" (form a gummy liquid) instead of crystallizing when acidified rapidly. This protocol uses a controlled polarity gradient to force crystallization [4].

Reagents

• Solvent A: Isopropanol (IPA) or Ethanol (High solubility).

• Solvent B: Diethyl Ether or Hexanes (Anti-solvent).

• Acid: 2M HCl in Diethyl Ether (Commercial) or 4M HCl in Dioxane. Avoid aqueous HCl to prevent hygroscopic hydrate formation.

Step-by-Step Procedure

• Dissolution:

  • Dissolve the crude free base oil (from Step 3) in a minimum amount of Solvent A (IPA) .

  • Ratio: Approx 3–5 mL IPA per gram of amine.

• Acidification:

  • Cool the solution to 0°C.

  • Add HCl solution dropwise with vigorous stirring.

  • Endpoint: Test pH using wet pH paper. Target pH = 2–3.

  • Visual: A white precipitate should begin to form. If the solution turns cloudy but no solid forms, proceed to Step 3.

• Crystallization (The "Oiling Out" Fix):

  • If a gum forms: Reheat the mixture gently until clear, then allow to cool very slowly to RT.

  • Add Solvent B (Ether) dropwise until the solution becomes slightly turbid.

  • Scratch the inner wall of the flask with a glass rod to induce nucleation.

  • Place in a freezer (-20°C) for 12–24 hours.

• Isolation:

  • Filter the white crystalline solid using a Buchner funnel.

  • Wash the cake with cold Ether (3x).

  • Dry in a vacuum desiccator over

    or KOH pellets to remove traces of acid and moisture.

Workflow Diagram

Caption: Decision tree for salt formation, addressing the common issue of oiling out.

Characterization & Validation

To ensure the integrity of the salt, the following analytical metrics must be met.

Analysis	Expected Result	Purpose
Appearance	White crystalline powder	Visual purity check.
¹H-NMR (D₂O)	Shift of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> -protons downfield (~0.5 ppm) vs. free base.	Confirms salt formation.[7]
¹⁹F-NMR	Single peak (~ -115 ppm).	Confirms fluorinated moiety integrity.
Melting Point	Sharp range (e.g., >200°C, specific to salt form).[4]	Indicates high purity/crystallinity [5].
Solubility	Soluble in water, MeOH; Insoluble in Ether.[2]	Validates salt characteristics.

Self-Validation Check: Dissolve a small amount of the final salt in water. Measure pH. It should be slightly acidic (pH 5–6) due to hydrolysis of the weak base/strong acid salt. If pH < 4, excess HCl is trapped in the crystal lattice (requires further drying or recrystallization).

Safety & Handling

• Fluorinated Compounds: While 4-fluorobenzaldehyde is stable, avoid inhalation of dusts.

• HCl Handling: Use anhydrous HCl in Ether/Dioxane in a fume hood. These solutions are corrosive and fuming.

• Sodium Borohydride: Releases flammable hydrogen gas upon contact with acid or moisture. Quench carefully.

References

• Braden, M. R., et al. (2006). "Molecular docking of hallucinogens and their congeners at the 5-HT2A receptor." Pharmacology Biochemistry and Behavior, 85(4). Link

• Hansen, M., et al. (2014). "Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists." ACS Chemical Neuroscience, 5(3), 243–249. Link

• Bastin, R. J., et al. (2000). "Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities." Organic Process Research & Development, 4(5), 427-435. Link

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2011). Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. Link

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. Link

Sources

• 1. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Phenethylamine - Wikipedia [en.wikipedia.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CAS 156-28-5: 2-Phenylethylamine hydrochloride [cymitquimica.com]

Application Note: Microwave-Assisted Synthesis of (4-Fluoro-benzyl)-phenethyl-amine Derivatives

Introduction & Pharmacological Relevance

The synthesis of secondary amines via the functionalization of phenethylamine backbones is a cornerstone of modern neuropharmacological drug development. Specifically,

-benzyl derived phenethylamines have garnered significant attention due to their potent and often highly selective agonist activity at the serotonin 2A (5-HT ) receptor[1].

The introduction of a fluorine atom at the para-position of the benzyl ring—yielding

-(4-fluorobenzyl)-phenethylamine derivatives—serves a dual purpose. Pharmacodynamically, the fluorine atom acts as a bioisostere for hydrogen or hydroxyl groups, modulating receptor binding affinity through favorable halogen- interactions within the 5-HT binding pocket[1]. Pharmacokinetically, it blocks para-hydroxylation by cytochrome P450 enzymes, significantly enhancing the molecule's metabolic stability.

To synthesize these derivatives efficiently, Microwave-Assisted Organic Synthesis (MAOS) is employed. Unlike conventional convective heating, which relies on thermal gradients and often requires 12 to 24 hours for reductive aminations, MAOS utilizes dielectric heating. This provides uniform, instantaneous energy transfer directly to the polar reactants, reducing reaction times to mere minutes while suppressing unwanted side reactions[2].

Mechanistic Insights: The Microwave Advantage

Reductive amination is a tandem two-step process:

• Condensation: Nucleophilic attack of phenethylamine on 4-fluorobenzaldehyde, followed by dehydration to form an imine intermediate.

• Reduction: The in situ reduction of the imine to the target secondary amine.

The causality behind utilizing microwave irradiation lies in its ability to superheat polar solvents (like ethanol or 1,2-dichloroethane) beyond their boiling points in a sealed, pressurized vessel. This rapid kinetic acceleration drives the equilibrium of the condensation step forward, minimizing the lifetime of the unstable imine intermediate and preventing competitive over-alkylation (tertiary amine formation)[2]. Furthermore, the application of heterogeneous nanocatalysts under microwave conditions has been shown to synergistically enhance both yield and selectivity[3].

Microwave-assisted reductive amination workflow for N-(4-fluorobenzyl)phenethylamine synthesis.

Pharmacological Application: 5-HT Receptor Activation

Once synthesized, these

-benzyl phenethylamine derivatives act as robust ligands for the 5-HT receptor. Binding of the agonist stabilizes the active conformation of the receptor, leading to the coupling and activation of the G protein. This initiates a well-characterized intracellular signaling cascade critical for neurological research[1].

5-HT2A receptor Gq-mediated signaling pathway activated by N-benzyl phenethylamines.

Experimental Protocols

To ensure reproducibility and high atom-economy, two distinct microwave-assisted protocols are provided below. Protocol A is ideal for rapid, small-scale library synthesis, while Protocol B offers a greener, scalable approach utilizing heterogeneous catalysis[2][3].

Protocol A: Homogeneous MAOS using STAB (Sodium Triacetoxyborohydride)

Causality Note: STAB is explicitly chosen over Sodium Borohydride (NaBH

) because its electron-withdrawing acetate groups reduce its nucleophilicity. This ensures that STAB selectively reduces the protonated imine without prematurely reducing the 4-fluorobenzaldehyde starting material into 4-fluorobenzyl alcohol.

Equipment: Dedicated multimode microwave synthesizer (e.g., Milestone SynthWAVE or Anton Paar Monowave). Scale: 1.0 mmol

• Reagent Loading: In a 10 mL microwave-safe glass vial equipped with a magnetic stir bar, add 4-fluorobenzaldehyde (1.0 mmol, 124 mg) and phenethylamine (1.05 mmol, 127 mg).

• Solvent Addition: Add 3.0 mL of anhydrous 1,2-dichloroethane (DCE). Note: DCE is highly microwave-absorbent, ensuring rapid heating.

• Imine Condensation (Self-Validation Step): Seal the vial and irradiate at 80 °C for 5 minutes.

  • Validation Checkpoint: Extract a 10 µL aliquot, dilute in 1 mL acetonitrile, and analyze via LC-MS. The disappearance of the aldehyde peak (UV 254 nm) confirms complete imine formation. Do not proceed if unreacted aldehyde is >5%.

• Reduction: Cool the vessel to room temperature. Carefully add Sodium triacetoxyborohydride (STAB) (1.5 mmol, 318 mg) and glacial acetic acid (1.0 mmol, 60 µL) to lower the pH to ~5, which protonates the imine and accelerates reduction.

• Final Irradiation: Reseal and irradiate at 100 °C for 10 minutes.

• Workup: Quench with saturated aqueous NaHCO

  (5 mL), extract with dichloromethane (3 x 5 mL), dry over anhydrous Na SO , and concentrate in vacuo.

Protocol B: Heterogeneous Catalytic MAOS (Green Chemistry Approach)

Causality Note: Utilizing 5 wt% Pd/C under microwave irradiation allows for the use of ethanol as a benign solvent. The microwave field rapidly heats the Pd/C surface, creating localized "hot spots" that drastically accelerate the hydrogenation of the imine intermediate without the need for stoichiometric, toxic borohydride reagents[2][3].

• Preparation: In a high-pressure microwave reactor vessel, combine 4-fluorobenzaldehyde (5.0 mmol), phenethylamine (5.0 mmol), and 20 mL of absolute ethanol.

• Catalyst Addition: Add 5 wt% Palladium on Carbon (Pd/C) (10 mol% Pd).

• Pressurization: Seal the reactor, purge three times with N

  gas to remove oxygen, and pressurize with H gas to 10 bar[2].

• Irradiation: Apply microwave irradiation with a 2-minute ramp to 80 °C, holding for 2 hours under constant magnetic stirring (500 rpm).

• Workup (Self-Validation Step): Vent the H

  gas safely. Filter the mixture through a Celite pad to remove the Pd/C catalyst (which can be washed with ethanol and recycled).

  • Validation Checkpoint: Analyze the crude filtrate via HPLC. The target

    -(4-fluorobenzyl)-phenethylamine should present a purity of >98%, completely devoid of tertiary amine byproducts due to the steric hindrance at the catalyst surface.

Quantitative Data & Yield Analysis

The transition from conventional thermal heating to microwave-assisted protocols yields significant improvements across all critical process parameters, as summarized below:

Reaction Parameter	Conventional Heating	Protocol A (Homogeneous MAOS)	Protocol B (Heterogeneous MAOS)
Catalyst / Reductant	NaBH(OAc)	NaBH(OAc)	5 wt% Pd/C, H (10 bar)
Temperature	25 °C - 80 °C	100 °C	80 °C
Reaction Time	12 - 24 hours	15 minutes	2 hours
Yield (%)	65 - 75%	> 85%	> 90%
Purity (HPLC)	~ 85%	> 95%	> 98%
E-factor (Waste)	High	Medium	Low (Catalyst Recyclable)

Conclusion

The microwave-assisted synthesis of

-(4-fluorobenzyl)-phenethylamine derivatives represents a highly optimized, self-validating methodology for generating critical neuropharmacological compounds. By leveraging dielectric heating and carefully selected reducing environments, researchers can bypass the kinetic bottlenecks of conventional reductive aminations, achieving superior yields, exceptional purity, and rapid turnaround times suitable for high-throughput drug discovery.

References

• Synthesis and Functional Characterization of 2-(2,5-Dimethoxyphenyl)-N-(2-fluorobenzyl)ethanamine (25H-NBF) Positional Isomers. ACS Chemical Neuroscience. [Link]

• Microwave-Assisted Reductive Amination under Heterogeneous Catalysis for the Synthesis of β-Adrenergic Agonist and Related Structures. Processes (MDPI). [Link]

• Cross-Linked Cyclodextrins Bimetallic Nanocatalysts: Applications in Microwave-Assisted Reductive Aminations. Molecules (PMC). [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Microwave-Assisted Reductive Amination under Heterogeneous Catalysis for the Synthesis of β-Adrenergic Agonist and Related Structures [mdpi.com]
• 3. Cross-Linked Cyclodextrins Bimetallic Nanocatalysts: Applications in Microwave-Assisted Reductive Aminations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of (4-Fluoro-benzyl)-phenethyl-amine

Welcome to the process optimization and troubleshooting hub for the synthesis of (4-Fluoro-benzyl)-phenethyl-amine. This guide is designed for synthetic chemists and drug development professionals seeking to maximize yield, improve chemoselectivity, and eliminate common bottlenecks in secondary amine synthesis.

Synthesis Strategy & Pathway Analysis

The synthesis of (4-Fluoro-benzyl)-phenethyl-amine typically relies on two distinct carbon-nitrogen bond-forming strategies: Direct Alkylation (via SN2) and Reductive Amination . As illustrated in the workflow below, reductive amination is the superior choice for maximizing the yield of the target secondary amine while suppressing over-alkylation.

Mechanistic pathways for (4-Fluoro-benzyl)-phenethyl-amine synthesis comparing selectivity.

Troubleshooting & FAQs

Q1: I am synthesizing (4-Fluoro-benzyl)-phenethyl-amine via direct alkylation using 4-fluorobenzyl bromide and phenethylamine, but my yields are low (<40%) and I observe a major byproduct. What is happening? A1: You are experiencing over-alkylation . In a direct SN2 alkylation, the initial product is the target secondary amine. However, secondary amines are often more nucleophilic than their primary amine precursors due to the electron-donating effect of the newly added alkyl group. Consequently, the (4-Fluoro-benzyl)-phenethyl-amine reacts rapidly with another equivalent of 4-fluorobenzyl bromide, yielding a tertiary amine byproduct[1]. Solution: Abandon direct alkylation for this specific transformation. Switch to a reductive amination strategy using 4-fluorobenzaldehyde and phenethylamine. This pathway forms an imine intermediate which is then selectively reduced, completely bypassing the SN2 over-alkylation trap[2].

Q2: I switched to reductive amination using Sodium Borohydride (NaBH₄), but I am recovering a large amount of 4-fluorobenzyl alcohol. How do I fix this? A2: Sodium borohydride is a powerful, unselective reducing agent. When used in a "one-pot" (direct) reductive amination, NaBH₄ reduces the 4-fluorobenzaldehyde to 4-fluorobenzyl alcohol faster than the aldehyde can condense with phenethylamine to form the imine[3]. Solution: You must either use a two-step "indirect" procedure (pre-forming the imine in methanol before adding NaBH₄) or switch to a milder, chemoselective reducing agent like Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) for a one-pot reaction[2][3].

Q3: Why is Sodium Triacetoxyborohydride (STAB) considered the gold standard for this specific synthesis? A3: STAB features three electron-withdrawing acetoxy groups, which significantly attenuate the hydride's reactivity[3]. This steric and electronic dampening means STAB is virtually inert toward 4-fluorobenzaldehyde at room temperature, but it rapidly reduces the more electrophilic protonated imine (or iminium ion) intermediate[2][4]. Furthermore, STAB is less toxic than Sodium Cyanoborohydride (NaBH₃CN) and does not generate toxic cyanide byproducts.

Q4: What are the optimal solvent and stoichiometric conditions for STAB-mediated reductive amination of 4-fluorobenzaldehyde? A4: The preferred solvent for STAB is 1,2-dichloroethane (DCE) , though tetrahydrofuran (THF) is a viable alternative[2][5]. For aldehydes, the addition of an acid catalyst (like acetic acid) is generally unnecessary and can sometimes promote side reactions; it is typically reserved for sluggish ketone substrates[2][5]. A standard stoichiometry is 1.0 equivalent of aldehyde, 1.0–1.05 equivalents of phenethylamine, and 1.3–1.6 equivalents of STAB[2].

Quantitative Data: Reducing Agent Comparison

To empirically justify the reagent selection, the following table summarizes the expected performance metrics of various hydrides in the synthesis of (4-Fluoro-benzyl)-phenethyl-amine.

Reducing Agent	Procedure Type	Chemoselectivity (Imine vs Aldehyde)	Over-alkylation Risk	Expected Yield	Toxicity / Safety Concerns
NaBH(OAc)₃ (STAB)	One-pot (Direct)	Excellent	Very Low	>90%	Low
NaBH₃CN	One-pot (Direct)	Good (pH dependent)	Very Low	75-85%	High (HCN gas risk at low pH)
NaBH₄	Two-step (Indirect)	Poor	Low	60-70%	Low
None (Direct Alkylation)	N/A (SN2)	N/A	Very High	<40%	Moderate (Alkylating agents)

Validated Experimental Protocol

The following self-validating protocol utilizes STAB to ensure maximum yield and purity of (4-Fluoro-benzyl)-phenethyl-amine. It is designed to be robust, utilizing mechanistic checkpoints to verify success at each stage.

Materials Required:

• 4-Fluorobenzaldehyde (1.0 equiv, e.g., 10.0 mmol, 1.24 g)

• Phenethylamine (1.05 equiv, 10.5 mmol, 1.27 g)

• Sodium Triacetoxyborohydride (STAB) (1.4 equiv, 14.0 mmol, 2.97 g)

• 1,2-Dichloroethane (DCE) (30 mL)

• Saturated aqueous NaHCO₃ solution

• Brine, Anhydrous Na₂SO₄, Ethyl Acetate

Step-by-Step Methodology:

• Imine Formation Phase: In an oven-dried, 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-fluorobenzaldehyde (1.24 g, 10.0 mmol) and phenethylamine (1.27 g, 10.5 mmol) in anhydrous 1,2-dichloroethane (30 mL) under a nitrogen atmosphere[2].

• Stirring: Allow the mixture to stir at room temperature for 15–30 minutes to facilitate initial imine condensation. Note: No acid catalyst is required for this highly reactive aldehyde.[2][5]

• Reduction Phase: Add Sodium Triacetoxyborohydride (2.97 g, 14.0 mmol) portion-wise over 5 minutes. Causality: Portion-wise addition controls any mild exotherm and prevents localized depletion of the reducing agent.

• Reaction Monitoring: Stir the opaque suspension at room temperature. Monitor the reaction progress via TLC (e.g., 80:20 Hexanes:Ethyl Acetate, visualized with UV and Ninhydrin stain) or GC/MS[2]. The reaction is typically complete within 2 to 4 hours.

• Quenching: Quench the reaction safely by slowly adding saturated aqueous NaHCO₃ (30 mL). Causality: The basic quench neutralizes any unreacted borohydride and breaks up stable boron-amine complexes, ensuring the secondary amine is fully liberated and partitioned into the organic phase.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (2 x 20 mL).

• Washing & Drying: Combine the organic layers, wash with brine (30 mL), and dry over anhydrous Na₂SO₄.

• Isolation: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. The crude (4-Fluoro-benzyl)-phenethyl-amine can be purified via flash column chromatography or isolated as a crystalline hydrochloride salt by bubbling HCl gas through an ethereal solution.

References

• Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes, mdma.ch.
• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures, The Journal of Organic Chemistry - ACS Publications.
• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride, Organic Chemistry Portal.
• A Head-to-Head Battle of Hydrides: STAB vs. Sodium Borohydride for Reductive Amination, Benchchem.
• Sodium Triacetoxyborohydride, Sigma-Aldrich.
• 4-Fluorobenzyl bromide | 459-46-1, Benchchem.

Sources

• 1. 4-Fluorobenzyl bromide | 459-46-1 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]

Technical Support Center: Troubleshooting Aqueous Solubility of (4-Fluoro-benzyl)-phenethyl-amine

Welcome to the Technical Support Center. This guide is engineered for scientists and formulation professionals struggling with the aqueous solubility of (4-Fluoro-benzyl)-phenethyl-amine and its derivatives.

Physicochemical Root Cause Analysis

(4-Fluoro-benzyl)-phenethyl-amine is a highly lipophilic secondary amine. Its poor aqueous solubility is driven by the high crystal lattice energy and the severe hydrophobicity of its two aromatic rings (the fluorinated benzyl and phenethyl moieties). While the secondary amine can be protonated to increase polarity, at physiological conditions (pH 7.4), the environmental pH approaches the compound's pKa. This pushes the equilibrium toward the highly insoluble free-base form, leading to rapid precipitation in biological assays.

Diagnostic Solubilization Workflow

Use the decision tree below to identify the optimal formulation strategy based on your specific experimental constraints.

Decision tree for selecting a solubilization strategy based on assay constraints.

Module 1: pH Modulation & Salt Screening

FAQ: Why does my compound precipitate immediately when added to PBS (pH 7.4)? Answer: When a basic drug is dissolved in an unbuffered acidic vehicle or DMSO and then spiked into PBS, the buffer rapidly neutralizes the localized acidic microenvironment. This raises the pH above the compound's

, causing it to drop off the "salt plateau" and precipitate as the free base 1[1]. Forming a stable salt (e.g., mesylate) and maintaining a slightly acidic vehicle (pH 5.5-6.0) prevents this thermodynamic collapse.

Protocol: Micro-Scale Mesylate Salt Formation Causality: Mesylate salts generally exhibit lower crystal lattice energies and higher solvation energies than standard hydrochloride (HCl) salts, making them superior for disrupting the hydrophobic packing of bulky lipophilic amines.

• Dissolution: Dissolve 100 mg of (4-Fluoro-benzyl)-phenethyl-amine free base in 1 mL of anhydrous ethanol.

• Acid Addition: Add 1.05 molar equivalents of methanesulfonic acid dropwise under continuous stirring at room temperature.

• Crystallization: Cool the mixture to 4°C for 24 hours to induce crystallization. If no crystals form, add a non-polar anti-solvent (e.g., heptane) dropwise until slight turbidity is observed.

• Validation (Self-Validating Step): Filter the precipitate and examine it under a polarized light microscope. Birefringence confirms a stable crystalline salt rather than a transient amorphous precipitate, ensuring batch-to-batch reproducibility.

Module 2: Co-Solvent & Surfactant Systems (In Vitro Assays)

FAQ: I must run my assay at pH 7.4. Can I just use a high concentration of DMSO? Answer: Relying solely on DMSO often leads to a "DMSO crash." When the DMSO stock mixes with water, the solvent's dielectric constant shifts abruptly, causing instantaneous supersaturation and amorphous precipitation. Using a step-down co-solvent system with PEG 400 and Tween 80 provides micellar solubilization, creating a thermodynamic sink that keeps the lipophilic rings in solution2[2].

Protocol: Step-Down Co-Solvent Dilution Causality: PEG 400 acts as a bridging co-solvent to gradually lower the dielectric constant, while Tween 80 forms micelles that encapsulate the hydrophobic fluorobenzyl group.

• Stock Preparation: Prepare a 10 mM stock of the compound in 100% DMSO.

• Intermediate Dilution: Dilute the stock 1:10 into a vehicle of 40% PEG 400 / 10% Tween 80 / 50% Water. Vortex vigorously for 60 seconds.

• Final Assay Dilution: Dilute this intermediate solution 1:100 into your final pH 7.4 assay buffer.

• Validation (Self-Validating Step): Measure the absorbance of the final assay well at 600 nm. An optical density (OD) > 0.05 indicates light scattering from nano-precipitates, meaning the surfactant ratio must be increased.

Module 3: Cyclodextrin Inclusion Complexes (In Vivo Dosing)

FAQ: Co-solvents are toxic to my animal models. How can I formulate this for IV/PO dosing? Answer: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is the gold standard for in vivo delivery of lipophilic amines. The cyclodextrin molecule features a hydrophilic exterior and a hydrophobic cavity. The fluorobenzyl or phenethyl rings insert into this cavity via van der Waals forces, masking the hydrophobicity without altering the compound's covalent structure []. Note: While solubility increases, the complexation decreases the free fraction of the drug, which can temporarily reduce intestinal permeability—a critical tradeoff to monitor during oral dosing 4[4].

Protocol: HP-β-CD Complexation

• Vehicle Preparation: Prepare a 20% (w/v) solution of HP-β-CD in sterile Water for Injection (WFI) or saline.

• API Addition: Add the (4-Fluoro-benzyl)-phenethyl-amine powder directly to the cyclodextrin solution to achieve the target concentration (e.g., 5 mg/mL).

• Equilibration: Sonicate in a water bath at 37°C for 30 minutes, followed by end-over-end rotation for 24 hours to ensure thermodynamic equilibrium of the inclusion complex.

• Validation (Self-Validating Step): Centrifuge the sample at 10,000 x g for 10 minutes. If a pellet forms, the compound has exceeded the complexation capacity. The supernatant represents the true thermodynamic solubility limit.

Quantitative Data: Comparative Solubility Enhancements

The following table summarizes the expected solubility enhancements using the outlined methodologies.

Formulation Strategy	Vehicle Composition	Expected Solubility (mg/mL)	Fold Enhancement*	Primary Application
Free Base (Baseline)	PBS (pH 7.4)	< 0.01	1x	None (Precipitates)
Salt Formation	Mesylate salt in pH 5.5 buffer	2.5 - 5.0	> 250x	Tolerable acidic assays
Co-Solvent Micelles	40% PEG 400 / 10% Tween 80	1.5 - 3.0	> 150x	In vitro biochemical assays
Inclusion Complex	20% HP-β-CD in Saline	5.0 - 10.0	> 500x	In vivo IV/PO dosing

*Note: Fold enhancements are representative estimates based on structurally analogous lipophilic secondary amines.

References

• Salt Selection in Drug Development Pharmaceutical Technology URL
• Cyclodextrin Solutions for API Solubility Boost BOC Sciences URL
• Oral Delivery of Lipophilic Drugs: The Tradeoff between Solubility Increase and Permeability Decrease When Using Cyclodextrin-Based Formulations PLOS One URL
• Solubility Enhancement of Rifabutin by Co-solvency Approach Journal of Pharmaceutical Negative Results URL

Sources

• 1. pharmtech.com [pharmtech.com]
• 2. pnrjournal.com [pnrjournal.com]
• 4. Oral Delivery of Lipophilic Drugs: The Tradeoff between Solubility Increase and Permeability Decrease When Using Cyclodextrin-Based Formulations | PLOS One [journals.plos.org]

Removing unreacted aldehyde impurities from (4-Fluoro-benzyl)-phenethyl-amine

Welcome to the Technical Support Center. In drug discovery and parallel synthesis, the reductive amination of 4-fluorobenzaldehyde with phenethylamine is a highly reliable method for generating the secondary amine, (4-Fluoro-benzyl)-phenethyl-amine. However, because imine formation is an equilibrium process, unreacted 4-fluorobenzaldehyde frequently persists in the crude mixture.

Because both the secondary amine product and the unreacted aldehyde exhibit lipophilic properties, standard silica gel chromatography can be tedious, yield-consuming, and difficult to scale. This guide provides field-proven, self-validating methodologies that exploit the specific electrophilic reactivity of the aldehyde carbon to achieve >99% purity without chromatography.

Diagnostic Purification Workflow

Before proceeding, select the appropriate purification strategy based on your reaction scale and throughput requirements.

Caption: Workflow for removing 4-fluorobenzaldehyde from secondary amines.

Standard Operating Procedures (SOPs)

Protocol 1: Liquid-Liquid Extraction via Sodium Bisulfite Adduct Formation

Best for: Scale-up (>1 gram) and cost-sensitive workflows. Causality Insight: Sodium bisulfite (NaHSO₃) acts as a strong nucleophile, reacting reversibly with the electrophilic carbonyl carbon of 4-fluorobenzaldehyde to form an α-hydroxy sulfonate (bisulfite adduct). This adduct is highly charged and partitions exclusively into the aqueous phase. The secondary amine product cannot form this adduct and remains in the organic phase[1].

Step-by-Step Methodology:

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., ethyl acetate or dichloromethane) at a concentration of ~10-20 mL per gram of crude material.

• Reagent Addition: Transfer the solution to a separatory funnel. Add an equal volume of a freshly prepared, saturated aqueous solution of sodium bisulfite (NaHSO₃)[2].

• Interfacial Agitation: Shake the separatory funnel vigorously for 2–3 minutes, venting frequently. Causality: The reaction occurs at the biphasic interface; vigorous shaking is mandatory to drive the equilibrium toward the water-soluble adduct.

• Phase Separation: Allow the layers to separate completely. Drain the lower aqueous layer (containing the aldehyde adduct) into a separate flask.

• Organic Wash: Wash the retained organic layer once more with saturated NaHSO₃, followed by deionized water, and finally saturated aqueous NaCl (brine).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the purified (4-Fluoro-benzyl)-phenethyl-amine.

• Self-Validation Checkpoint: To confirm the aldehyde was successfully extracted, take a 2 mL aliquot of the discarded aqueous bisulfite layer and add 6 M NaOH until the pH reaches 12. The solution will instantly turn cloudy as the bisulfite adduct reverses and the lipophilic 4-fluorobenzaldehyde drops out of solution[1].

Protocol 2: Covalent Sequestration via Polymer-Supported Scavengers

Best for: High-throughput library synthesis, sub-gram scale, or moisture-sensitive workflows. Causality Insight: Polymer-supported scavengers (e.g., PS-Tosylhydrazine or PS-NH₂) contain nucleophilic functional groups tethered to an insoluble polystyrene backbone. They covalently bind the unreacted 4-fluorobenzaldehyde to form a resin-bound hydrazone or imine, effectively converting a liquid-phase impurity into a solid that can be filtered away[3].

Step-by-Step Methodology:

• Preparation: Dissolve the crude mixture in an anhydrous, non-nucleophilic solvent (e.g., THF, dichloromethane, or DMF) in a reaction vial.

• Resin Addition: Add 2.5 to 3.0 molar equivalents of Polymer-Supported Tosylhydrazine (PS-TsNHNH₂) relative to the estimated amount of unreacted 4-fluorobenzaldehyde.

• Incubation: Seal the vial and agitate gently on an orbital shaker at room temperature for 2 to 4 hours.

• Self-Validation Checkpoint: Before filtering, spot the supernatant on a TLC plate alongside a 4-fluorobenzaldehyde standard. The complete absence of the UV-active aldehyde spot confirms total sequestration. If the spot persists, add 1 more equivalent of resin and shake for an additional hour.

• Filtration: Pass the suspension through a sintered glass frit or an empty Solid-Phase Extraction (SPE) cartridge.

• Washing & Isolation: Wash the resin bed with 2 column volumes of the reaction solvent to elute any trapped secondary amine. Concentrate the combined filtrate to obtain the pure product.

Quantitative Performance Metrics

The following table summarizes the expected quantitative outcomes and operational parameters for both purification strategies to assist in method selection:

Parameter	Sodium Bisulfite LLE	Polymer-Supported Scavenger
Optimal Scale	> 1 gram to Multi-kg	< 1 gram (Library Synthesis)
Typical Product Purity	> 98%	> 99%
Amine Yield Recovery	85% - 95%	90% - 98%
Time Required	~ 30 minutes	2 - 4 hours
Reagent Cost	Very Low (< $1 / reaction)	High ($10 - $30 / reaction)
Solvent Requirement	Biphasic (Organic/Aqueous)	Monophasic (Anhydrous Organic)

Troubleshooting & FAQs

Q1: After the bisulfite wash, my organic layer still contains 4-fluorobenzaldehyde. What went wrong? A1: Bisulfite adduct formation is an equilibrium-driven process that relies heavily on effective biphasic mixing and reagent freshness. If the shaking was insufficient, the reaction will not reach completion. Furthermore, bisulfite solutions degrade upon exposure to air, oxidizing into unreactive sulfates. Always use a freshly prepared saturated solution[1].

Q2: Can I use sodium metabisulfite (Na₂S₂O₅) instead of sodium bisulfite (NaHSO₃)? A2: Yes. Sodium metabisulfite rapidly hydrolyzes in water to form sodium bisulfite. Dissolving Na₂S₂O₅ in deionized water is a highly reliable way to generate a fresh, active bisulfite solution for this extraction[4].

Q3: My secondary amine product ((4-Fluoro-benzyl)-phenethyl-amine) is missing from the organic layer after the bisulfite wash. Where did it go? A3: Sodium bisulfite solutions are inherently mildly acidic (pH ~4.5). Because your product is a secondary amine (pKa ~9.0), it likely became protonated and partitioned into the aqueous layer alongside the aldehyde-bisulfite adduct. Resolution: To recover your product without regenerating the aldehyde, carefully adjust the pH of the separated aqueous layer to ~7.5 - 8.0 using saturated NaHCO₃. At this pH, the secondary amine is free-based and can be back-extracted into a fresh organic layer, while the covalent aldehyde-bisulfite adduct remains stable and highly water-soluble. Do not use strong bases like NaOH, as a pH > 10 will reverse the bisulfite adduct and regenerate the aldehyde impurity[1].

Q4: The polymer-supported scavenger resin is clogging my filter. How can I prevent this? A4: Polystyrene-based resins swell significantly in certain solvents (like dichloromethane or THF) and can compress under high vacuum, clogging the frit. Use a coarse-porosity sintered glass funnel and apply only gentle vacuum or positive pressure (nitrogen gas) to push the solvent through the resin bed.

References

• Title: Application Note: Efficient Aldehyde Removal by Liquid-Liquid Extraction with Sodium Bisulfite | Source: Benchchem | URL: 1[1]

• Title: Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol | Source: PMC | URL: 2[2]

• Title: 4-Methylbenzylidene-4-methylaniline (Sodium Metabisulfite Protocol) | Source: Benchchem | URL: 4[4]

• Title: New developments in polymer-supported reagents, scavengers and catalysts for organic synthesis | Source: PubMed | URL: 3[3]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New developments in polymer-supported reagents, scavengers and catalysts for organic synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 4-Methylbenzylidene-4-methylaniline|CAS 16979-20-7 [benchchem.com]

Technical Support Center: Scale-Up of (4-Fluoro-benzyl)-phenethyl-amine Production

Answering for a Senior Application Scientist.

Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide addresses the common challenges encountered during the scale-up synthesis of (4-Fluoro-benzyl)-phenethyl-amine. As a Senior Application Scientist, my goal is to provide you with not just solutions, but also the underlying chemical principles to empower your process development. The synthesis, most commonly achieved via reductive amination, appears straightforward on paper but presents unique hurdles as you move from the bench to pilot scale.

The primary route involves the reaction of phenethylamine with 4-fluorobenzaldehyde to form an intermediate imine, which is then reduced to the target secondary amine.

Core Reaction: Reductive Amination

The reductive amination process is a cornerstone of amine synthesis due to its efficiency and control, largely avoiding the over-alkylation issues common with direct alkylation methods.[1] The process occurs in two main stages:

• Imine Formation: The nucleophilic phenethylamine attacks the carbonyl carbon of 4-fluorobenzaldehyde, forming a hemiaminal intermediate. This intermediate then dehydrates to form a Schiff base, or imine. This is a reversible equilibrium-driven reaction.[2]

• Reduction: The C=N double bond of the imine is selectively reduced to a single bond, yielding the final secondary amine.

Caption: General mechanism for reductive amination.

Troubleshooting Guide & FAQs

This section is structured to address the most pressing questions that arise during the scale-up process.

Question 1: My reaction yield is significantly lower on a larger scale compared to my bench-top experiments. What are the likely causes?

This is a classic scale-up challenge. A drop in yield often points to issues with reaction equilibrium, heat management, or mass transfer that are less apparent at a smaller scale.

Potential Causes & Troubleshooting Steps:

• Inefficient Imine Formation: The formation of the imine from the aldehyde and amine is a reversible reaction where water is produced.[2] On a small scale, this might not be an issue, but at a larger volume, the presence of water can shift the equilibrium back towards the starting materials.

  • Solution: Implement a method for water removal. For solvents like toluene or cyclohexane, a Dean-Stark apparatus is highly effective. For other solvents, adding a drying agent like anhydrous magnesium sulfate (MgSO₄) can be beneficial, though this adds an extra filtration step.

• Suboptimal Reducing Agent Performance: The choice and handling of the reducing agent are critical.

  • Solution: While sodium borohydride (NaBH₄) is a common and inexpensive choice, it can also reduce the starting aldehyde, leading to the formation of 4-fluorobenzyl alcohol as a byproduct.[2] For better selectivity, consider using Sodium Triacetoxyborohydride (NaBH(OAc)₃) . It is milder and preferentially reduces the protonated imine (iminium ion) over the ketone or aldehyde, making it ideal for a one-pot procedure.[1]

  • Pro-Tip from the Field: Catalytic hydrogenation (H₂ over Pd/C) is another excellent scale-up option as it avoids stoichiometric inorganic waste.[3] However, it requires specialized high-pressure equipment and careful catalyst handling. The catalyst can also be poisoned by impurities in the starting materials.[4]

• Poor Temperature Control: The reduction step is often exothermic. A small temperature spike in a 100 mL flask is easily dissipated, but in a 20 L reactor, it can lead to a runaway reaction, causing solvent boiling and significant side product formation.[5]

  • Solution: Add the reducing agent in portions or via a syringe pump over an extended period. Ensure your reactor has an adequate cooling jacket and that the reaction temperature is monitored closely with a calibrated probe.[5]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. Reductive Amination – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. fauske.com [fauske.com]

Reference Data & Comparative Studies

1H NMR spectral analysis and peak assignment of (4-Fluoro-benzyl)-phenethyl-amine

Executive Summary & Strategic Context

Product: (4-Fluoro-benzyl)-phenethyl-amine (CAS: N/A for specific salt/free base variations, generic structure analysis). Application: Pharmacophore analysis, secondary amine synthesis monitoring, and purity assessment in drug discovery.

This guide provides a definitive structural validation framework for (4-Fluoro-benzyl)-phenethyl-amine. Unlike simple aliphatic amines, this molecule presents a dual-aromatic system where

spin-spin coupling complicates the aromatic region. This guide compares the efficacy of NMR against NMR and HPLC-MS, demonstrating why proton NMR remains the primary tool for structural elucidation despite the superior specificity of fluorine NMR.

Comparative Analysis: Method Performance

A. Analytical Method Comparison

For researchers validating the synthesis of fluorinated benzylamines, the choice of analytical method dictates the quality of data.

Feature	NMR (500 MHz)	NMR (470 MHz)	HPLC-MS (UV/ESI)
Primary Utility	Structural Connectivity. Confirms the linkage between the benzyl and phenethyl fragments.	Purity & Quantification. Zero background interference; ideal for qNMR.	Trace Analysis. Best for detecting <0.1% impurities or starting materials.
Resolution	High. Distinct triplets for ethyl chain; complex multiplets for aromatics.	Extreme. Single sharp peak (unless coupled), separating F-impurities easily.	Medium. Depends on column chemistry; isomers may co-elute.
Sample Prep	~5-10 mg in or .	Same sample as (tunable).	Requires dilution; destructive to the aliquot.
Limitation	Aromatic overlap between the two phenyl rings (~7.0 - 7.3 ppm).	No structural information on the phenethyl chain or amine linkage.	Ionization suppression can mask non-polar impurities.

B. Synthesis Monitoring: Shift Tracking

Tracking the reductive amination from 4-fluorobenzaldehyde and phenethylamine requires monitoring specific diagnostic peaks.

Reaction Stage	Diagnostic Peak (ppm)	Multiplicity	Structural Origin
Starting Material A (4-F-Benzaldehyde)	10.0	Singlet	Aldehyde
Starting Material B (Phenethylamine)	~3.0	Triplet	-methylene ( )
Intermediate (Imine)	8.3 - 8.5	Singlet	Imine
Final Product (Secondary Amine)	3.78	Singlet	Benzyl

Insight: The disappearance of the aldehyde singlet (10.0 ppm) and the appearance of the benzyl singlet (3.78 ppm) is the primary "Go/No-Go" indicator for reaction completion.

Detailed Spectral Assignment

The Chemical Structure

The molecule consists of two distinct domains connected by a secondary amine:

• Domain A: 4-Fluorobenzyl group (Para-substituted ring).

• Domain B: Phenethyl group (Monosubstituted ring + ethyl chain).

Master Peak Assignment Table ( , 400 MHz)

Note: Chemical shifts (

) are referenced to TMS (0.00 ppm).

Position	(ppm)	Multiplicity	Integral	Coupling ( Hz)	Assignment
1	7.25 - 7.32	Multiplet (dd-like)	2H	,	Aromatic (4-F-Bn): Meta to F (Ortho to )
2	7.18 - 7.30	Multiplet	5H	N/A	Aromatic (Phenethyl): Overlapping phenyl protons
3	6.98 - 7.05	Triplet (pseudo)	2H	,	Aromatic (4-F-Bn): Ortho to F (Meta to )
4	3.78	Singlet	2H	-	Benzyl Methylene:
5	2.88	Triplet	2H		Ethyl Chain:
6	2.80	Triplet	2H		Ethyl Chain:
7	1.85	Broad Singlet	1H	-	Amine: (Exchangeable)

Deep Dive: The Fluorine Coupling Effect

The aromatic region is complex due to the Fluorine atom on the benzyl ring. Fluorine-19 (

) couples strongly with protons.[1]

• Ortho-Protons (Pos 3): These protons feel both the neighboring proton (

  Hz) and the fluorine atom ( Hz). This often results in a pseudo-quartet or a broadened triplet appearance, distinct from the standard doublet seen in non-fluorinated analogs.

• Meta-Protons (Pos 1): These couple with the ortho-proton (

  ) and the distant fluorine ( Hz), creating a doublet of doublets (dd) .

Visualizations & Workflows

Figure 1: Analysis Workflow

This diagram outlines the logical flow from synthesis to spectral validation.

Caption: Step-by-step workflow for isolating and validating the secondary amine product.

Figure 2: 19F-1H Coupling Logic

Visualizing why the aromatic region appears complex.

Caption: Coupling tree demonstrating the splitting influence of the Fluorine atom on aromatic protons.

Experimental Protocol

Materials

• Solvent: Chloroform-d (

  ) with 0.03% TMS (Tetramethylsilane).

• Tube: 5mm high-precision NMR tube.

• Instrument: 400 MHz or higher (600 MHz recommended for clear aromatic separation).

Step-by-Step Procedure

• Sample Preparation: Weigh 5–10 mg of the purified amine oil/solid into a clean vial.

• Solvation: Add 0.6 mL of

  . Ensure complete dissolution. If the sample is the hydrochloride salt, add 1 drop of or use to free the base, otherwise, peak broadening will occur.

• Shimming: Insert sample. Perform automated gradient shimming. Ensure the lock signal (

  ) is stable.

• Acquisition Parameters:

  • Pulse Angle:

  • Relaxation Delay (

    ): 1.0 s (standard) or 5.0 s (for qNMR).

  • Number of Scans (

    ): 16 (sufficient for >95% purity).

  • Spectral Width: -2 to 14 ppm.

• Processing:

  • Phase correction: Manual or automated.

  • Baseline correction: Polynomial (Bernstein).

  • Referencing: Set TMS peak to 0.00 ppm or residual

    to 7.26 ppm.

Troubleshooting

• Broad NH Peak: The amine proton (Pos 7) is acidic and participates in hydrogen bonding. If the peak is too broad or invisible, add a drop of

  to the tube and shake. The peak will disappear (exchange with D), confirming its identity.

• Overlapping Aromatics: If the phenethyl ring signals overlap with the fluorobenzyl signals, switch solvent to Benzene-d6 (

  ) . The magnetic anisotropy of the benzene ring often shifts the signals enough to resolve the multiplets.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Standard text for coupling constants and shift prediction).

• National Institute of Advanced Industrial Science and Technology (AIST). (2023). Spectral Database for Organic Compounds (SDBS). [Link] (Source for fragment spectra: Phenethylamine #3083 and 4-Fluorobenzylamine #1245).

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Reference for pulse sequences and solvent effects).

• Reich, H. J. (2024). Bordwell pKa Table and NMR Shift Data. University of Wisconsin-Madison. [Link] (Authoritative source for chemical shift ranges).

Sources

• 1. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]

Optimizing Pharmacophores: A Comparative Guide to Fluorine Substitution on the Benzyl Ring

An in-depth technical analysis and comparison guide on the structure-activity relationship (SAR) of fluorine substitution on the benzyl ring.

The benzyl ring is a ubiquitous structural motif in drug discovery, frequently utilized to anchor small molecules within deep, hydrophobic protein pockets. However, unsubstituted benzyl groups often suffer from rapid oxidative metabolism via Cytochrome P450 (CYP450) enzymes and exhibit suboptimal physicochemical properties. The strategic installation of fluorine atoms onto the benzyl ring—a process known as a "fluorine scan"—is a cornerstone of rational drug design.

This guide provides an objective comparison of unsubstituted, mono-fluorinated, and poly-fluorinated benzyl rings, detailing their structure-activity relationships (SAR), metabolic consequences, and the self-validating experimental protocols required to evaluate them.

Mechanistic Foundations: The Causality of Fluorobenzyl SAR

Replacing a hydrogen atom (van der Waals radius 1.20 Å) with a fluorine atom (1.47 Å) profoundly alters a molecule's pharmacological trajectory through three primary mechanisms:

• Metabolic Shielding: The C–F bond is significantly stronger (~480 kJ/mol) than the C–H bond (~410 kJ/mol). Placing fluorine at metabolic "soft spots" (such as the para position) directly blocks CYP450-mediated aromatic hydroxylation. Furthermore, the strong electron-withdrawing nature of fluorine deactivates the entire aromatic ring toward electrophilic attack, indirectly protecting adjacent unsubstituted positions[1].

• Conformational Locking and Target Affinity: Fluorine is highly electronegative, creating a strong local dipole. In protein active sites, this enables orthogonal multipolar interactions (e.g., C–F···C=O contacts with backbone amides). For instance, in the optimization of thrombin inhibitors, a 4-fluorobenzyl derivative exhibited a 5-fold improvement in binding affinity (

  = 0.057 μM) compared to its unsubstituted benzyl counterpart ( = 0.27 μM)[1].

• Physicochemical Modulation: Fluorine substitution lowers the

  of adjacent basic centers (such as benzylic amines) via inductive electron withdrawal. This enhances membrane permeability and oral bioavailability by increasing the fraction of the un-ionized drug at physiological pH[2].

Logical framework of fluorine substitution effects on the benzyl ring.

Comparative SAR Analysis: Benzyl vs. Fluorobenzyl Variants

When executing a fluorine scan, the position of the halogen (ortho, meta, or para) dictates the pharmacological outcome. Table 1 synthesizes experimental SAR data comparing these substitution patterns across different therapeutic targets.

Table 1: Comparative Performance of Fluorobenzyl Substitution Patterns

Substitution Pattern	Primary Effect on Target Potency	Effect on Metabolic Stability	Structural/Mechanistic Rationale	Real-World Target Example
Unsubstituted Benzyl	Baseline	Poor (High Clearance)	Highly susceptible to para-hydroxylation and benzylic oxidation.	Baseline hit generation.
Para-Fluoro (4-F)	Usually Improved	Excellent	Directly blocks the primary site of CYP450 oxidation. Projects deep into hydrophobic pockets.	Thrombin Inhibitors (5-fold improvement)[1].
Meta-Fluoro (3-F)	Variable (Target Dependent)	Moderate to Good	Modulates ring electronics without severe steric penalties.	α-glucosidase inhibitors (Improved )[3].
Ortho-Fluoro (2-F)	Often Deteriorated	Good	Induces steric clash, restricting rotation of the benzylic bond. Can abolish binding if coplanarity is required.	α-glucosidase inhibitors (Deteriorated due to steric hindrance)[3].
Di-Fluoro (e.g., 2,4-diF)	Synergistic Improvement	Superior	Simultaneously blocks multiple metabolic liabilities while fine-tuning lipophilicity (LogD).	T-Type Calcium Channel Blockers (Boosted activity and HLM stability)[4].

Experimental Validation: Self-Validating Protocols

To objectively compare these analogues, researchers must employ rigorous, self-validating experimental workflows. Below are the definitive protocols for synthesizing and evaluating fluorobenzyl derivatives.

Causality:

alkylation is preferred over reductive amination in this context to avoid the formation of complex mixtures when dealing with electronically deactivated fluorobenzaldehydes. Potassium carbonate ( ) is selected as a mild, insoluble base to scavenge the HBr byproduct without hydrolyzing sensitive functional groups.

• Preparation: In a dry 20 mL scintillation vial, dissolve the secondary amine scaffold (1.0 eq, 0.5 mmol) in anhydrous N,N-dimethylformamide (DMF, 3.0 mL). Note: DMF accelerates the

  transition state due to its polar aprotic nature.

• Base Addition: Add finely powdered anhydrous

  (2.0 eq, 1.0 mmol). Stir for 10 minutes at room temperature.

• Alkylation: Dropwise, add the respective fluorobenzyl bromide (unsubstituted, 2-F, 3-F, 4-F, or 2,4-diF) (1.1 eq, 0.55 mmol).

• Reaction & Monitoring (Self-Validation): Stir the mixture at 60°C for 4-6 hours. Monitor via LC-MS. The presence of a singular

  peak corresponding to the tertiary amine confirms success. Validation Check: If a quaternary ammonium mass appears, the alkylating agent is overly reactive, necessitating a switch to a weaker base (e.g., DIPEA) or lower temperature.

• Workup: Quench with saturated aqueous

  (10 mL) and extract with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF), dry over , and concentrate in vacuo.

Causality: Human Liver Microsomes (HLM) contain the full complement of CYP450 enzymes. The reaction requires NADPH as an electron donor. Quenching with cold acetonitrile precipitates the microsomal proteins, halting the reaction instantly and extracting the analyte.

• Reagent Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM

  . Dilute the test compounds to 1 μM in the buffer (ensure final DMSO concentration is < 0.1% to prevent CYP inhibition).

• Microsome Addition: Add HLM to a final protein concentration of 0.5 mg/mL.

• Self-Validating Controls:

  • Positive Control: Run Verapamil or Testosterone in parallel to verify the metabolic viability of the microsomes.

  • Negative Control: Run the test compound without NADPH to rule out chemical instability or non-CYP-mediated degradation.

• Pre-Incubation: Incubate the mixture at 37°C for 5 minutes to achieve thermal equilibrium.

• Initiation: Initiate the reaction by adding the NADPH regenerating system (final concentration 1 mM).

• Time-Course Quenching: At t = 0, 5, 15, 30, and 60 minutes, transfer a 50 μL aliquot into 150 μL of ice-cold acetonitrile containing an analytical internal standard (e.g., Tolbutamide).

• Extraction & Analysis: Centrifuge at 4000 rpm for 15 minutes at 4°C. Extract the supernatant and analyze via LC-MS/MS. Plot the natural log of the remaining parent compound area ratio versus time to calculate the half-life (

  ) and intrinsic clearance ( ).

Self-validating workflow for human liver microsomal (HLM) stability assays.

Strategic Selection Guide

• Choose Unsubstituted Benzyl: Only during initial hit generation to establish a baseline pharmacophore. It is rarely suitable for clinical candidates due to high clearance.

• Choose Para-Fluorobenzyl: As the default first-line optimization. It blocks the most common site of aromatic oxidation and frequently engages in favorable halogen-bonding within hydrophobic pockets.

• Choose Ortho-Fluorobenzyl: When the SAR dictates a need for conformational restriction. The steric bulk of the ortho-fluorine restricts the rotation of the benzylic C-N or C-O bond, potentially locking the molecule into its bioactive conformation.

• Choose Di-Fluorobenzyl (e.g., 2,4-difluoro or 3,4-difluoro): When mono-fluorination fails to achieve the required metabolic stability (

  < 10 μL/min/mg), or when a specific LogD reduction is required to prevent off-target toxicity (e.g., hERG inhibition).

References

1.1. Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis). 2.4. Journal of Medicinal Chemistry (ACS Publications). 3.3. Scientific Reports (PMC / NIH). 4.2. Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis).

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Synthesis and structure–activity relationship studies of benzimidazole-thioquinoline derivatives as α-glucosidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Melting point determination and validation for (4-Fluoro-benzyl)-phenethyl-amine

As a Senior Application Scientist, characterizing secondary amine intermediates like (4-Fluoro-benzyl)-phenethyl-amine (CAS: 524035-98-1) presents unique analytical challenges. Because the freebase form of this compound often exists as a viscous oil or a low-melting solid at ambient temperatures, rigorous thermal characterization requires its conversion to a stable crystalline salt—typically the hydrochloride (HCl) derivative.

Determining the melting point of this API intermediate is not merely a regulatory formality; it is a fundamental thermodynamic assessment of crystalline purity, polymorphic integrity, and batch-to-batch consistency[1]. In this guide, we will objectively compare the three primary modalities for melting point determination and provide self-validating experimental protocols to ensure absolute data integrity.

Comparative Analysis of Thermal Modalities

To select the appropriate analytical technique, researchers must align the method's detection principle with the specific phase of drug development. The table below outlines the performance metrics of the three industry-standard alternatives.

Table 1: Comparative Performance of Melting Point Determination Methods

Analytical Modality	Principle of Detection	Sample Requirement	Regulatory Alignment	Primary Output	Best Use Case
Automated Capillary	Optical transmission changes during liquefaction	2–5 mg (packed in capillary)	USP <741>, Ph. Eur. 2.2.14	Melting Range ( to )	Routine QC, batch release, purity verification
Differential Scanning Calorimetry (DSC)	Differential heat flow between sample and reference	1–5 mg (sealed Al pan)	ICH Q6A, USP <891>	Thermogram ( , , )	Polymorph screening, thermodynamic MP, R&D
Hot Stage Microscopy (HSM)	Visual observation via polarized light microscopy	< 1 mg (on glass slide)	USP <1031>	Real-time visual phase transition	Distinguishing melting from decomposition/sublimation

Decision Workflow for Thermal Characterization

Decision matrix for thermal analysis of (4-Fluoro-benzyl)-phenethyl-amine.

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems, ensuring that every measurement is grounded in verified thermodynamic constants before the unknown sample is analyzed.

Protocol 1: Differential Scanning Calorimetry (DSC)

DSC is the gold standard for early-stage development, as it detects subtle thermal events invisible to the naked eye[2].

• Step 1: System Suitability & Self-Validation. Run an Indium reference standard (

  °C). The system validates its calorimetric accuracy only if the measured onset temperature is within °C of the known standard.

• Step 2: Sample Preparation. Weigh 2–5 mg of (4-Fluoro-benzyl)-phenethyl-amine HCl into a Tzero aluminum pan and seal with a pinhole lid.

  • Causality: The pinhole allows for the escape of residual solvent or moisture. This ensures the resulting endotherm represents a pure crystal lattice melt rather than the API dissolving in its own trapped solvent[2].

• Step 3: Environmental Control. Purge the furnace with dry Nitrogen at 50 mL/min.

  • Causality: Secondary amines are prone to oxidative degradation at elevated temperatures. The inert

    atmosphere prevents oxidation, which could prematurely collapse the lattice and artificially depress the melting point.

• Step 4: Thermal Ramping. Heat at 10 °C/min to 50 °C below the expected melting point, then reduce the ramp to 2 °C/min.

  • Causality: A slower ramp rate near the transition temperature maximizes thermal resolution, allowing for the precise deconvolution of closely overlapping polymorphic transitions.

Protocol 2: Automated Capillary Method (USP <741>)

For routine Quality Control (QC) and batch release, the automated capillary method provides high-throughput purity verification[1].

• Step 1: System Suitability & Self-Validation. Analyze a USP Primary Reference Standard (e.g., Phenacetin) prior to the sample batch. The protocol is self-validated only if the measured melting range matches the certificate of analysis within

  °C.

• Step 2: Sample Preparation. Triturate the API salt into a fine powder and pack it into a glass capillary tube to a uniform height of exactly 3 mm.

  • Causality: Fine pulverization and uniform packing eliminate air pockets. Air acts as an insulator; removing it ensures homogeneous heat transfer and prevents localized hot spots that skew the melting range[3].

• Step 3: Execution. Insert the capillary into the heating block. Ramp the temperature at 1 °C/min through the expected melting range.

  • Causality: USP <741> mandates a strict 1 °C/min ramp to prevent "thermal lag"—a phenomenon where the heating block heats faster than the sample inside the glass, leading to artificially high melting point readings[3].

Protocol 3: Hot Stage Microscopy (HSM)

HSM is utilized to visually cross-reference ambiguous data obtained from DSC[4].

• Step 1: System Suitability & Self-Validation. Calibrate the hot stage using a known melting point standard (e.g., Vanillin) to verify the absolute accuracy of the stage's thermocouple.

• Step 2: Sample Preparation. Disperse < 1 mg of the sample on a glass slide and cover with a coverslip. Place on the hot stage under a polarized light microscope.

• Step 3: Observation. Heat at 2 °C/min while observing through cross-polarizers.

  • Causality: The crystalline API exhibits bright birefringence under polarized light. As the crystal lattice collapses during melting, this birefringence is lost, turning the field of view dark. This provides unambiguous visual confirmation to differentiate a true thermodynamic melt from sublimation or thermal decomposition[4].

References

• [4] Hot Stage Microscopy. Linkam Scientific. Available at:

• [3] Compliance with amended General Chapter USP <741> Melting Range or Temperature. ResearchGate. Available at:

• [2] 5 Essential Applications of Differential Scanning Calorimetry (DSC Analysis) in Pharmaceuticals. Quercus. Available at:

• [1] Melting Point Determination in Pharmaceutical Industry. Nanolab. Available at:

Sources

• 1. nano-lab.com.tr [nano-lab.com.tr]
• 2. quercus.be [quercus.be]
• 3. researchgate.net [researchgate.net]
• 4. Hot Stage Microscopy — Linkam Scientific [linkam.co.uk]

Safety & Regulatory Compliance

(4-Fluoro-benzyl)-phenethyl-amine proper disposal procedures

As a Senior Application Scientist, I recognize that the responsible management of chemical waste is just as critical as the synthesis itself. In drug development and medicinal chemistry, the incorporation of fluorine into pharmacophores—such as in (4-Fluoro-benzyl)-phenethyl-amine (also known as N-(4-fluorobenzyl)-2-phenylethanamine)—is a ubiquitous strategy to enhance metabolic stability and modulate lipophilicity.

However, the very properties that make the carbon-fluorine (C-F) bond desirable in vivo create significant logistical challenges at the end of the compound's lifecycle. This guide provides a self-validating, step-by-step operational framework for the safe handling and disposal of this fluorinated amine, ensuring compliance, safety, and environmental stewardship.

Physicochemical & Disposal Metrics

To execute a safe disposal plan, we must first understand the quantitative parameters that dictate the compound's behavior. The table below summarizes the critical metrics that inform our disposal methodologies.

Parameter	Value / Specification	Operational & Disposal Implication
Molecular Formula	C15H16FN	Presence of fluorine strictly mandates routing to the halogenated waste stream.
Molecular Weight	229.30 g/mol	Used to calculate stoichiometric neutralization if derivatized during workup.
Physical State (Freebase)	Viscous Liquid / Oil	Requires inert absorbent pads (e.g., vermiculite) for spill cleanup.
Physical State (HCl Salt)	Crystalline Solid	Requires sweeping/scooping; dust generation/aerosolization must be minimized.
Aqueous pH (Estimated)	9.0 - 10.5 (Basic)	Liquid waste must be neutralized to pH 5–9 prior to bulking in central carboys.
Incineration Temp.	> 1,000 °C	Required to break the highly stable C-F bond (bond dissociation energy ~485 kJ/mol).

The Causality of Fluorinated Waste Disposal

Why can't a reaction mixture containing (4-Fluoro-benzyl)-phenethyl-amine go into the standard non-halogenated waste carboy, even if it is dissolved in 99% ethanol? The answer lies in the thermodynamics of the C-F bond and the byproducts of its thermal degradation.

When combusted, the C-F bond does not simply oxidize into CO₂ and water. It yields hydrogen fluoride (HF) gas , a highly corrosive and toxic compound. Standard incinerators designed for non-halogenated organics lack the necessary off-gas treatment infrastructure. If this compound is improperly segregated, the resulting HF gas will corrode the incinerator's refractory lining and stack, leading to catastrophic equipment failure and toxic environmental release.

Therefore, any waste stream containing this compound—regardless of the primary solvent—must be routed to a specialized high-temperature incinerator equipped with an alkaline scrubber (typically utilizing a calcium hydroxide or sodium hydroxide spray) . This scrubber neutralizes the HF gas into inert calcium fluoride (CaF₂), a self-validating system that ensures environmental compliance and operational safety .

Step-by-Step Disposal Methodologies

The following protocols provide field-proven, step-by-step guidance for managing both liquid and solid waste streams containing (4-Fluoro-benzyl)-phenethyl-amine.

Protocol A: Management of Liquid Waste & Reaction Mixtures

• pH Verification & Neutralization: The secondary amine functionality renders the freebase form basic. Check the pH of the mother liquor or reaction mixture. If the pH is > 9, carefully neutralize the solution to pH 5–9 using a dilute acid (e.g., 1M HCl or aqueous citric acid). This prevents unexpected exothermic reactions when the waste is bulked with other chemicals.

• Halogenated Segregation: Transfer the neutralized solution exclusively into a carboy designated for Halogenated Organic Waste . You must do this even if the primary solvent is non-halogenated (like methanol or hexane). The presence of the fluorinated solute classifies the entire mixture as halogenated for incineration purposes.

• Documentation: Update the hazardous waste log immediately. Do not use chemical formulae or abbreviations . List the constituent clearly as "(4-Fluoro-benzyl)-phenethyl-amine" and estimate its percentage concentration.

Protocol B: Solid Waste & Spill Decontamination

• Containment & PPE: Don standard chemical-resistant nitrile gloves, safety goggles, and a lab coat. For the HCl salt form (powder), ensure the fume hood sash is lowered to prevent aerosolization.

• Collection: Do not use water to flush solid spills, as this expands the contamination zone. Carefully sweep or scoop the solid material using a non-sparking tool. For freebase oils, absorb the spill with vermiculite or a universal chemical absorbent pad.

• Packaging: Place the collected debris into a high-density polyethylene (HDPE) or glass wide-mouth container. Avoid metal containers , as trace moisture combined with the fluorinated compound can lead to slow HF formation and subsequent structural corrosion over time.

• Labeling: Securely attach a hazardous waste tag labeled "Toxic Solid - Fluorinated Amine" and transfer the sealed container to your institution's Environmental Health and Safety (EHS) central accumulation area.

Waste Segregation Workflow

To streamline laboratory operations and prevent improper disposal, follow the decision matrix below when handling (4-Fluoro-benzyl)-phenethyl-amine waste.

Decision matrix for segregating and disposing of fluorinated amine waste streams.

References

• Interim Guidance on the Destruction and Disposal of PFAS and Materials Containing PFAS. U.S. Environmental Protection Agency (EPA). Available at:[Link]